2-hydroxy-N,N-dimethylacetamide

• CAS: 14658-93-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-hydroxy-N,N-dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-hydroxy-N,N-dimethylacetamide is a chemical compound of interest in various scientific domains, including pharmaceutical development and materials science. Its molecular structure, featuring a hydroxyl group and a dimethylamide moiety, imparts a unique combination of polarity, hydrogen bonding capability, and solvency. A thorough understanding of its physicochemical properties is paramount for its effective application and for predicting its behavior in different chemical and biological systems. This technical guide provides a comprehensive overview of the core physicochemical properties of 2-hydroxy-N,N-dimethylacetamide, details the experimental protocols for their determination, and presents a logical workflow for its synthesis and purification.

Physicochemical Properties

A summary of the key physicochemical properties of 2-hydroxy-N,N-dimethylacetamide is presented in the table below. It is important to note that while some properties for this specific molecule are available, others are inferred from the closely related and well-characterized compound, N,N-dimethylacetamide.

Property	Value (2-hydroxy-N,N-dimethylacetamide)	Value (N,N-dimethylacetamide - for comparison)
Molecular Formula	C₄H₉NO₂	C₄H₉NO
Molecular Weight	103.12 g/mol [1]	87.12 g/mol [2][3]
Physical Form	Solid[1]	Colorless liquid[4][5]
Melting Point	Data not available	-20 °C[6][7]
Boiling Point	Data not available	164.5-166 °C[6][7]
Density	Data not available	0.937 g/mL at 25 °C[6][7]
Water Solubility	Data not available	Miscible[4][8][9]
pKa	Data not available	-0.41 (predicted)[6]
logP (Octanol-Water)	Data not available	-0.77[7]

Experimental Protocols

The following sections detail the standard experimental methodologies for determining the key physicochemical properties of a compound like 2-hydroxy-N,N-dimethylacetamide.

Melting Point Determination

The melting point of a solid compound is a critical indicator of its purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[10]

• Capillary tubes[10]

• Mortar and pestle

• Spatula

Procedure:

• A small, finely powdered sample of the crystalline solid is packed into a thin-walled capillary tube to a height of 2-3 mm.[11]

• The capillary tube is placed in the heating block of the melting point apparatus.[10]

• The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure thermal equilibrium between the sample and the thermometer.

• The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

• The temperature at which the entire solid has transitioned to a liquid is recorded as the end of the melting range.

• For a pure compound, the melting range is typically sharp, within 1-2 °C. A broad melting range often indicates the presence of impurities.

Boiling Point Determination

For liquid compounds, the boiling point is a fundamental physical constant. While 2-hydroxy-N,N-dimethylacetamide is a solid, this protocol would be relevant for related liquid analogs.

Apparatus:

• Thiele tube or a micro boiling point apparatus[12]

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating source (e.g., Bunsen burner or oil bath)

Procedure (Micro method):

• A few drops of the liquid are placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed in the test tube with the open end submerged in the liquid.

• The test tube is attached to a thermometer and heated gently in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[12]

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[12]

• The heating is stopped, and the liquid is allowed to cool slowly.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point. This is the temperature at which the vapor pressure of the liquid equals the atmospheric pressure.[12]

Density Measurement

Density is a measure of mass per unit volume.

Apparatus:

• Pycnometer or a specific gravity bottle

• Analytical balance

• Temperature-controlled water bath

Procedure:

• The empty pycnometer is accurately weighed.

• It is then filled with the liquid sample, ensuring no air bubbles are trapped, and weighed again.

• The pycnometer is then emptied, cleaned, and filled with a reference liquid of known density (e.g., distilled water) at the same temperature, and weighed.

• The density of the sample is calculated using the weights of the sample, the reference liquid, and the known density of the reference liquid.

Solubility Determination

Solubility is the ability of a substance to dissolve in a solvent.

Apparatus:

• Vials or test tubes

• Analytical balance

• Shaker or magnetic stirrer

• Temperature-controlled bath

• Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure (Equilibrium Solubility Method):

• An excess amount of the solid compound is added to a known volume of the solvent (e.g., water, ethanol) in a vial.

• The mixture is agitated (e.g., shaken or stirred) at a constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• The saturated solution is then filtered or centrifuged to remove any undissolved solid.

• The concentration of the dissolved solute in the clear supernatant is determined using a suitable analytical technique.[13]

• The solubility is expressed as the mass or moles of solute per unit volume or mass of the solvent.

pKa Determination

The pKa value indicates the strength of an acid or a base.

Apparatus:

• pH meter with a calibrated electrode

• Burette

• Beaker

• Magnetic stirrer

Procedure (Potentiometric Titration):

• A known amount of the compound is dissolved in a suitable solvent, often a mixture of water and an organic co-solvent like methanol to ensure solubility.[14]

• The solution is titrated with a standardized solution of a strong acid (if the compound is a base) or a strong base (if the compound is an acid).[14]

• The pH of the solution is measured after each addition of the titrant.

• A titration curve is constructed by plotting the pH versus the volume of titrant added.

• The pKa is determined from the titration curve, typically as the pH at the half-equivalence point.

logP (Octanol-Water Partition Coefficient) Determination

The logP value is a measure of a compound's lipophilicity.

Apparatus:

• Separatory funnel or vials

• Shaker

• Centrifuge

• Analytical instrument for quantification (e.g., HPLC-UV)

Procedure (Shake-Flask Method):

• A known amount of the compound is dissolved in a biphasic system of n-octanol and water.[15]

• The mixture is shaken vigorously to allow for the partitioning of the compound between the two phases.[15]

• The mixture is then allowed to stand until the two phases have completely separated. Centrifugation may be used to aid separation.

• The concentration of the compound in both the n-octanol and the water layers is determined using a suitable analytical method.[16]

• The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• The logP is the base-10 logarithm of the partition coefficient.

Experimental Workflow: Synthesis and Purification

As no specific signaling pathways involving 2-hydroxy-N,N-dimethylacetamide have been prominently reported in the literature, a representative experimental workflow for its synthesis and purification is provided below. A common method for amide synthesis is the Schotten-Baumann reaction, which involves the reaction of an amine with an acid chloride or anhydride.

Caption: A generalized workflow for the synthesis, purification, and analysis of 2-hydroxy-N,N-dimethylacetamide.

References

• 1. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]
• 2. N,N-Dimethylacetamide [webbook.nist.gov]
• 3. N,N-Dimethylacetamide [webbook.nist.gov]
• 4. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 5. Dimethylacetamide | C4H9NO | CID 31374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. N,N-Dimethylacetamide CAS#: 127-19-5 [m.chemicalbook.com]
• 7. N,N-Dimethylacetamide | 127-19-5 [chemicalbook.com]
• 8. productcatalog.eastman.com [productcatalog.eastman.com]
• 9. acs.org [acs.org]
• 10. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]
• 14. enamine.net [enamine.net]
• 15. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 16. agilent.com [agilent.com]

An In-depth Technical Guide on the Molecular Structure and Bonding of 2-hydroxy-N,N-dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-hydroxy-N,N-dimethylacetamide is a small organic molecule of interest in various chemical and pharmaceutical contexts. This guide provides a detailed analysis of its molecular structure, bonding characteristics, and spectroscopic profile. Due to the limited availability of direct experimental data for this specific compound, this document combines theoretical modeling, data from its parent compound N,N-dimethylacetamide (DMAc), and general synthetic methodologies for α-hydroxy amides. This comprehensive overview serves as a valuable resource for researchers engaged in the synthesis, analysis, or application of 2-hydroxy-N,N-dimethylacetamide and related compounds in drug development and other scientific endeavors.

Molecular Structure and Bonding

2-hydroxy-N,N-dimethylacetamide possesses a simple yet functionally significant structure. It is a derivative of N,N-dimethylacetamide with a hydroxyl group on the acetyl methyl group. The core of the molecule is an amide functional group, which exhibits resonance, leading to a planar geometry of the O=C-N atoms. The presence of the hydroxyl group introduces a chiral center at the alpha-carbon, allowing for the existence of (R)- and (S)-enantiomers. This hydroxyl group is also capable of forming intra- and intermolecular hydrogen bonds, which can significantly influence the molecule's conformation, physical properties, and interactions with biological targets.

Molecular Formula and Weight

The fundamental properties of 2-hydroxy-N,N-dimethylacetamide are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₄H₉NO₂	[1][2]
Molecular Weight	103.12 g/mol	[1][2]
InChI Key	JNQVLKWNKVMFBN-UHFFFAOYSA-N	[1]

Predicted Molecular Geometry and Bonding

In the absence of experimental crystal structure data for 2-hydroxy-N,N-dimethylacetamide, a theoretical model was generated to predict its molecular geometry and bonding parameters. The amide bond (C-N) is expected to have partial double bond character due to resonance, resulting in a shorter bond length compared to a typical C-N single bond and restricted rotation around it. The carbonyl group (C=O) and the hydroxyl group (O-H) are key sites for hydrogen bonding.

The diagram below illustrates the predicted three-dimensional structure of 2-hydroxy-N,N-dimethylacetamide.

Caption: Predicted 3D structure of 2-hydroxy-N,N-dimethylacetamide.

Experimental Protocols

Synthesis

A plausible synthetic route to 2-hydroxy-N,N-dimethylacetamide involves the amidation of an α-hydroxy acid, such as glycolic acid, or the α-hydroxylation of N,N-dimethylacetamide.

General Protocol for Amidation of α-Hydroxy Acids:

One common method for the synthesis of α-hydroxy amides is the direct amidation of α-hydroxy acids.[3][4][5]

• Step 1: Activation of the Carboxylic Acid. The α-hydroxy acid (e.g., glycolic acid) is treated with a coupling agent, such as dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in an appropriate aprotic solvent (e.g., dichloromethane or dimethylformamide). This step forms an activated ester.

• Step 2: Amination. Dimethylamine is added to the reaction mixture. The amine attacks the activated carbonyl carbon, leading to the formation of the amide bond.

• Step 3: Work-up and Purification. The reaction mixture is typically washed with acidic and basic aqueous solutions to remove unreacted starting materials and byproducts. The final product is then purified by column chromatography or distillation.

The workflow for this synthesis is depicted below.

Caption: General workflow for the synthesis of 2-hydroxy-N,N-dimethylacetamide.

Spectroscopic Analysis

Standard spectroscopic techniques would be employed to characterize the structure and purity of synthesized 2-hydroxy-N,N-dimethylacetamide.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for confirming the molecular structure. The ¹H NMR spectrum is expected to show distinct signals for the N-methyl protons, the methylene protons adjacent to the hydroxyl group, and the hydroxyl proton.

• Infrared (IR) Spectroscopy: IR spectroscopy would identify the key functional groups. Characteristic absorption bands for the O-H stretch (broad, around 3300 cm⁻¹), C-H stretch (around 2900 cm⁻¹), and the amide C=O stretch (around 1650 cm⁻¹) would be expected.

• Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular weight and fragmentation pattern, confirming the elemental composition.

Spectroscopic Data

While experimental spectra for 2-hydroxy-N,N-dimethylacetamide are not widely published, a computed vapor phase IR spectrum is available and can be used for predictive purposes.[6]

Predicted Infrared (IR) Spectrum

The table below summarizes the expected major IR absorption bands for 2-hydroxy-N,N-dimethylacetamide based on its functional groups and comparison with N,N-dimethylacetamide.[7][8]

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
O-H (alcohol)	~3300 (broad)	Strong
C-H (alkane)	~2900-3000	Medium
C=O (amide)	~1650	Strong
C-N (amide)	~1400-1450	Medium
C-O (alcohol)	~1050-1150	Medium

Predicted Mass Spectrometry Data

The predicted fragmentation pattern in mass spectrometry would likely involve the loss of small neutral molecules such as water (from the hydroxyl group) and cleavage adjacent to the carbonyl group.

Adduct Ion	Predicted m/z
[M+H]⁺	104.0706
[M+Na]⁺	126.0525
[M-H]⁻	102.0560

Potential Biological Significance and Signaling Pathways

While the specific biological activities of 2-hydroxy-N,N-dimethylacetamide have not been extensively studied, its parent compound, N,N-dimethylacetamide (DMAc), is known to have anti-inflammatory properties through the inhibition of the NF-κB signaling pathway.[9] It is plausible that 2-hydroxy-N,N-dimethylacetamide could exhibit similar or modulated biological activities. The introduction of a hydroxyl group can alter the molecule's polarity, solubility, and ability to interact with biological targets, potentially leading to a different pharmacological profile.

The NF-κB signaling pathway is a critical regulator of inflammatory responses. Its inhibition can lead to a reduction in the production of pro-inflammatory cytokines. The diagram below illustrates a simplified overview of the NF-κB signaling pathway.

Caption: Potential inhibitory action on the NF-kB signaling pathway.

Conclusion

This technical guide provides a foundational understanding of the molecular structure, bonding, and potential properties of 2-hydroxy-N,N-dimethylacetamide. While direct experimental data is limited, the information compiled from theoretical models, data on related compounds, and general synthetic methodologies offers a valuable starting point for researchers. Further experimental investigation is warranted to fully elucidate the characteristics and potential applications of this molecule, particularly in the context of drug development and medicinal chemistry. The provided diagrams and structured data aim to facilitate a clearer understanding and guide future research efforts.

References

• 1. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of α-Hydroxy Amides | Scientific.Net [scientific.net]
• 5. researchgate.net [researchgate.net]
• 6. spectrabase.com [spectrabase.com]
• 7. N,N-Dimethylacetamide(127-19-5) IR Spectrum [chemicalbook.com]
• 8. N,N-Dimethylacetamide [webbook.nist.gov]
• 9. medchemexpress.com [medchemexpress.com]

Spectroscopic Profile of 2-hydroxy-N,N-dimethylacetamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-hydroxy-N,N-dimethylacetamide, a derivative of the widely used solvent N,N-dimethylacetamide, is a molecule of interest in various chemical and pharmaceutical contexts. Understanding its structural and electronic properties through spectroscopic analysis is crucial for its application in research and development. This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 2-hydroxy-N,N-dimethylacetamide. Due to the limited availability of public experimental spectra, this guide presents predicted spectral data alongside detailed, generalized experimental protocols for obtaining such spectra.

Predicted Spectral Data

Note: The following spectral data are predicted using computational algorithms and have not been experimentally verified. They are intended to provide an approximation of the expected spectral characteristics of 2-hydroxy-N,N-dimethylacetamide.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~4.2	Singlet	2H	-CH₂- (Methylene)
~3.5 (broad)	Singlet	1H	-OH (Hydroxyl)
~3.0	Singlet	3H	-N(CH₃)₂ (Methyl)
~2.9	Singlet	3H	-N(CH₃)₂ (Methyl)

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (ppm)	Assignment
~172	C=O (Carbonyl)
~60	-CH₂- (Methylene)
~37	-N(CH₃)₂ (Methyl)
~36	-N(CH₃)₂ (Methyl)

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 3: Predicted IR Spectral Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400 (broad)	Strong	O-H stretch (alcohol)
~2930	Medium	C-H stretch (aliphatic)
~1640	Strong	C=O stretch (amide)
~1400	Medium	C-N stretch
~1050	Medium	C-O stretch (primary alcohol)

Table 4: Mass Spectrometry Data

Parameter	Value
Molecular Formula	C₄H₉NO₂
Molecular Weight	103.12 g/mol
Exact Mass	103.0633 g/mol
Major Fragments (Predicted EI)	m/z 72, 58, 44, 31

Experimental Protocols

The following sections detail generalized protocols for acquiring NMR, IR, and Mass Spectra for a small organic molecule like 2-hydroxy-N,N-dimethylacetamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1. Sample Preparation:

• Weigh approximately 5-20 mg of the solid 2-hydroxy-N,N-dimethylacetamide sample.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, DMSO-d₆) in a clean, dry vial.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0 ppm).

• Transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette, ensuring the liquid height is sufficient to be within the detector coil.

2. ¹H NMR Acquisition:

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve homogeneity and optimal resolution.

• Set the acquisition parameters, including the spectral width, number of scans (typically 8-16 for a concentrated sample), and relaxation delay.

• Acquire the Free Induction Decay (FID) and apply Fourier transform to obtain the spectrum.

• Phase the spectrum and perform baseline correction.

• Integrate the signals to determine the relative number of protons.

3. ¹³C NMR Acquisition:

• The sample prepared for ¹H NMR can typically be used.

• Tune the probe to the ¹³C frequency.

• Set the acquisition parameters, noting that a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary due to the low natural abundance of ¹³C and longer relaxation times. Proton decoupling is typically used to simplify the spectrum to singlets for each unique carbon.

• Acquire and process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

1. Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Place a small amount of the solid or liquid 2-hydroxy-N,N-dimethylacetamide sample directly onto the ATR crystal.

• Apply pressure using the ATR's pressure arm to ensure good contact between the sample and the crystal.

2. Data Acquisition:

• Collect a background spectrum of the empty, clean ATR crystal. This will be automatically subtracted from the sample spectrum.

• Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Multiple scans are usually co-added to improve the signal-to-noise ratio.

• The resulting spectrum is typically displayed in terms of transmittance or absorbance.

Mass Spectrometry (MS)

1. Sample Preparation and Introduction:

• Prepare a dilute solution of 2-hydroxy-N,N-dimethylacetamide in a volatile solvent (e.g., methanol, acetonitrile).

• The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic system like Gas Chromatography (GC) or Liquid Chromatography (LC) for separation from any impurities.

2. Ionization (Electron Ionization - EI):

• For GC-MS, the sample is vaporized and enters the ion source.

• The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV).

• This causes the molecule to lose an electron, forming a molecular ion (M⁺·), and to fragment in a characteristic pattern.

3. Mass Analysis:

• The resulting ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-flight).

• The analyzer separates the ions based on their mass-to-charge ratio (m/z).

4. Detection:

• An electron multiplier or similar detector records the abundance of each ion.

• The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Visualizations

The following diagrams illustrate the general workflows for the spectroscopic techniques described.

Caption: General workflow for acquiring spectral data of a chemical compound.

Caption: Step-by-step workflow for a typical NMR experiment.

Caption: Logical flow of a mass spectrometry experiment.

Solubility Profile of 2-Hydroxy-N,N-dimethylacetamide: A Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to 2-Hydroxy-N,N-dimethylacetamide

2-hydroxy-N,N-dimethylacetamide, with the chemical formula C₄H₉NO₂, is a derivative of the widely used aprotic polar solvent N,N-dimethylacetamide (DMAc). The introduction of a hydroxyl group is expected to significantly influence its physicochemical properties, including its solubility, compared to the parent compound. The hydroxyl group introduces the capacity for hydrogen bonding, which can affect its interactions with various solvents. Commercial suppliers, such as Sigma-Aldrich, classify the compound as a solid at room temperature, indicating that its solubility in various solvents is a critical parameter for its application in research and development.

Current Status of Solubility Data

A thorough investigation of scientific databases, including scholarly articles, patents, and technical reports, revealed a significant lack of specific quantitative solubility data for 2-hydroxy-N,N-dimethylacetamide. The majority of available information pertains to N,N-dimethylacetamide (DMAc), which is known to be miscible with water and a wide range of organic solvents. However, this high miscibility of DMAc cannot be directly extrapolated to its hydroxylated counterpart due to the substantial difference in chemical structure and intermolecular forces.

Table 1: Summary of Available Information for 2-Hydroxy-N,N-dimethylacetamide

Property	Information	Source
Physical State	Solid	Sigma-Aldrich
Quantitative Solubility	No data available	-
Experimental Protocols	No specific protocols available	-

General Experimental Protocol for Solubility Determination

In the absence of specific published methods for 2-hydroxy-N,N-dimethylacetamide, a standard and reliable approach for determining the solubility of a solid compound is the gravimetric method. This method involves preparing a saturated solution of the compound in a given solvent at a specific temperature and then determining the concentration of the dissolved solid.

Gravimetric Method for Solubility Determination

The gravimetric method is a fundamental and widely used technique for determining the solubility of a solid in a liquid.[1][2]

Materials and Apparatus:

• 2-hydroxy-N,N-dimethylacetamide

• Selected solvents (e.g., water, methanol, ethanol, acetone, ethyl acetate, acetonitrile, dimethyl sulfoxide)

• Analytical balance

• Thermostatic shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Vials or flasks with secure caps

• Oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 2-hydroxy-N,N-dimethylacetamide to a known volume or mass of the chosen solvent in a sealed vial or flask. The presence of undissolved solid is crucial to ensure saturation.

  • Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached. This can range from several hours to days, and preliminary experiments may be needed to determine the optimal equilibration time.

• Sample Withdrawal and Filtration:

  • Once equilibrium is achieved, allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a pre-heated or temperature-equilibrated syringe.

  • Immediately filter the solution through a syringe filter of a suitable pore size (e.g., 0.45 µm) to remove any undissolved particles. The filter should also be at the experimental temperature to prevent precipitation.

• Gravimetric Analysis:

  • Accurately weigh a clean, dry evaporating dish or a suitable container.

  • Transfer a precise volume or mass of the clear filtrate into the pre-weighed container.

  • Evaporate the solvent under controlled conditions (e.g., in an oven at a temperature below the decomposition point of the solute).

  • Once the solvent is completely removed, cool the container in a desiccator and weigh it again.

  • Repeat the drying and weighing steps until a constant mass is obtained.

• Calculation of Solubility:

  • The mass of the dissolved 2-hydroxy-N,N-dimethylacetamide is the difference between the final mass of the container with the residue and the initial mass of the empty container.

  • The mass of the solvent can be determined by the difference between the mass of the saturated solution and the mass of the dissolved solute.

  • Solubility can then be expressed in various units, such as:

    • g/100 g solvent = (mass of solute / mass of solvent) x 100

    • Mass fraction = mass of solute / (mass of solute + mass of solvent)

    • Mole fraction can be calculated using the molar masses of the solute and the solvent.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the gravimetric determination of solubility.

Caption: Experimental workflow for gravimetric solubility determination.

Conclusion

While there is a clear need for quantitative solubility data for 2-hydroxy-N,N-dimethylacetamide in the scientific community, particularly for its application in drug development and chemical research, such information is currently not publicly available. The experimental protocol outlined in this guide provides a robust and fundamental approach to generate this crucial data. It is recommended that researchers requiring the solubility profile of this compound perform these experiments under controlled conditions to obtain reliable and accurate results. The generation and dissemination of such data would be a valuable contribution to the chemical sciences.

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. pharmajournal.net [pharmajournal.net]

An In-depth Technical Guide to the Thermal Stability and Decomposition of 2-hydroxy-N,N-dimethylacetamide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Publicly available information on the specific thermal stability and decomposition of 2-hydroxy-N,N-dimethylacetamide is limited. This guide provides a comprehensive framework for its characterization based on established thermo-analytical techniques and draws parallels from the known behavior of the closely related compound, N,N-dimethylacetamide (DMAc).

Introduction

2-hydroxy-N,N-dimethylacetamide is a chemical compound of interest in various research and development sectors. Understanding its thermal stability is paramount for ensuring safe handling, storage, and application, particularly in processes involving elevated temperatures. This document outlines the key experimental protocols and data analysis approaches necessary to thoroughly characterize the thermal properties of this compound.

Key Analytical Techniques for Thermal Stability Assessment

The thermal stability of a compound is typically investigated using a suite of thermo-analytical techniques. The most common and informative methods are Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Accelerating Rate Calorimetry (ARC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[1][2] It is used to determine the temperatures at which the material begins to decompose and to quantify the mass loss at different stages of decomposition.

A typical TGA experiment to assess the thermal stability of 2-hydroxy-N,N-dimethylacetamide would involve the following steps:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of 2-hydroxy-N,N-dimethylacetamide is placed in a tared TGA pan (e.g., platinum or alumina).

• Instrument Setup:

  • The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) to provide a non-reactive atmosphere.

  • A temperature program is set, typically involving a linear heating ramp (e.g., 10 °C/min) from ambient temperature to a final temperature where complete decomposition is expected (e.g., 600 °C).[1]

• Data Acquisition: The instrument continuously records the sample mass and temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine:

  • Onset of Decomposition (Tonset): The temperature at which significant mass loss begins.

  • Temperature of Maximum Decomposition Rate (Tmax): The temperature at which the rate of mass loss is highest, determined from the peak of the derivative of the TGA curve (DTG curve).

  • Residual Mass: The percentage of the initial mass remaining at the end of the experiment.

The quantitative data obtained from TGA should be summarized in a table for clear comparison, especially when evaluating different batches or formulations.

Parameter	Value
Onset of Decomposition (Tonset)	To be determined
Temperature of Maximum Decomposition Rate (Tmax)	To be determined
Mass Loss at Tmax (%)	To be determined
Residual Mass at 600 °C (%)	To be determined

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[3][4][5][6] It is used to detect thermal events such as melting, crystallization, and decomposition, and to quantify the enthalpy changes associated with these processes.

A DSC experiment to characterize 2-hydroxy-N,N-dimethylacetamide would be performed as follows:

• Sample Preparation: A small, accurately weighed sample (typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum or stainless steel). An empty, sealed pan is used as a reference.

• Instrument Setup:

  • The DSC cell is purged with an inert gas.

  • A temperature program is set, similar to the TGA experiment, with a linear heating ramp (e.g., 10 °C/min) over the desired temperature range.

• Data Acquisition: The instrument records the differential heat flow between the sample and the reference.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify:

  • Melting Point (Tm) and Enthalpy of Fusion (ΔHf): If the compound is a solid, an endothermic peak corresponding to melting will be observed.

  • Decomposition Exotherm/Endotherm: Decomposition events are often accompanied by exothermic or endothermic peaks. The onset temperature and the enthalpy of decomposition (ΔHd) can be determined by integrating the peak area.

The thermodynamic data from DSC should be tabulated as follows:

Parameter	Value
Melting Point (Tm)	To be determined
Enthalpy of Fusion (ΔHf)	To be determined
Onset of Decomposition (Tonset)	To be determined
Enthalpy of Decomposition (ΔHd)	To be determined

Accelerating Rate Calorimetry (ARC)

ARC is an adiabatic calorimetry technique that measures the time, temperature, and pressure profiles of a sample during an exothermic decomposition.[7][8][9] It is particularly useful for assessing the potential for thermal runaway reactions.

An ARC experiment for 2-hydroxy-N,N-dimethylacetamide would follow this general procedure:

• Sample Preparation: A larger sample (typically 1-10 g) is placed in a robust, spherical sample bomb (e.g., titanium or stainless steel).

• Instrument Setup:

  • The sample bomb is placed in the calorimeter, which is designed to maintain an adiabatic environment (no heat exchange with the surroundings).[8][9]

  • The experiment typically uses a "heat-wait-search" mode. The sample is heated in small steps, and after each step, the instrument waits and monitors for any self-heating.

• Data Acquisition: If an exothermic reaction is detected (self-heating rate exceeds a set threshold, e.g., 0.02 °C/min), the instrument switches to adiabatic mode and tracks the temperature and pressure increase as a function of time.

• Data Analysis: The ARC data is used to determine:

  • Onset Temperature of Self-Heating: The temperature at which the exothermic decomposition begins under adiabatic conditions.

  • Time to Maximum Rate (TMR): The time it takes for the reaction to reach its maximum rate from the onset of self-heating.

  • Adiabatic Temperature Rise (ΔTad): The total temperature increase due to the decomposition.

  • Pressure Data: The rate and magnitude of pressure generation during decomposition.

Key safety parameters derived from ARC data should be presented in a table.

Parameter	Value
Onset Temperature of Self-Heating (°C)	To be determined
Time to Maximum Rate (TMR) at Onset (min)	To be determined
Adiabatic Temperature Rise (ΔTad) (°C)	To be determined
Maximum Pressure (bar)	To be determined
Maximum Pressure Rate (bar/min)	To be determined

Visualization of Experimental Workflows

Caption: General experimental workflows for TGA, DSC, and ARC.

Potential Decomposition Pathways

While specific decomposition pathways for 2-hydroxy-N,N-dimethylacetamide are not documented, insights can be drawn from its structure and the known decomposition of N,N-dimethylacetamide (DMAc). The presence of the hydroxyl group introduces a new potential reaction site.

It is known that the thermal decomposition of DMAc can be influenced by factors such as temperature, light, and impurities, and may lead to the formation of side products like monomethylacetamide.[10] The decomposition of DMAc can also be accelerated by the presence of acids.[10]

For 2-hydroxy-N,N-dimethylacetamide, potential decomposition pathways could include:

• Intramolecular reactions: The hydroxyl group could participate in intramolecular cyclization or elimination reactions.

• Decarbonylation: Loss of carbon monoxide is a common decomposition pathway for carbonyl compounds at high temperatures.

• Dealkylation: Cleavage of the N-methyl groups, similar to what is observed for DMAc.

• Hydrolysis: If water is present, hydrolysis of the amide bond could occur, especially at elevated temperatures.

Caption: Hypothetical decomposition pathways for 2-hydroxy-N,N-dimethylacetamide.

To elucidate the actual decomposition products, techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR) would be required. These hyphenated techniques allow for the identification of gaseous products evolved during decomposition.

Conclusion

A thorough understanding of the thermal stability and decomposition of 2-hydroxy-N,N-dimethylacetamide is crucial for its safe and effective use. The experimental protocols and analytical approaches outlined in this guide, utilizing TGA, DSC, and ARC, provide a robust framework for obtaining the necessary data. While the exact decomposition mechanisms require further investigation, the proposed pathways offer a starting point for more detailed mechanistic studies. The systematic collection and analysis of this data will enable researchers, scientists, and drug development professionals to confidently handle and utilize this compound in their applications.

References

• 1. m.youtube.com [m.youtube.com]
• 2. tainstruments.com [tainstruments.com]
• 3. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 4. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. thermalhazardtechnology.com [thermalhazardtechnology.com]
• 8. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 9. thermalhazardtechnology.com [thermalhazardtechnology.com]
• 10. researchgate.net [researchgate.net]

Navigating the Industrial Landscape of N,N-Dimethylacetamide and its Hydroxylated Derivative: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: This technical guide explores the potential industrial applications of 2-hydroxy-N,N-dimethylacetamide. However, a comprehensive review of current scientific and industrial literature reveals a significant scarcity of information regarding the specific applications of this hydroxylated derivative. The compound is primarily available from chemical suppliers for early-stage research, suggesting that its industrial footprint is not yet established.

To provide a valuable and contextually relevant resource, this guide will focus on the well-documented and industrially significant parent compound, N,N-dimethylacetamide (DMAc). By thoroughly examining the applications and properties of DMAc, we can extrapolate and hypothesize the potential roles and modifications that the introduction of a hydroxyl group in 2-hydroxy-N,N-dimethylacetamide might offer. This document will, therefore, serve as a foundational guide to the broader chemical space, enabling researchers to better understand the potential of its derivatives.

Introduction to N,N-Dimethylacetamide (DMAc) and 2-hydroxy-N,N-dimethylacetamide

N,N-dimethylacetamide (DMAc) is a versatile, polar aprotic solvent with a high boiling point and excellent thermal and chemical stability.[1][2] These properties have made it a solvent of choice in a multitude of industrial processes, particularly in the polymer and pharmaceutical industries.[3] Its ability to dissolve a wide range of organic and inorganic compounds has cemented its role in the manufacturing of synthetic fibers, films, and coatings, as well as a reaction medium in the synthesis of active pharmaceutical ingredients (APIs).[1][2][4]

2-hydroxy-N,N-dimethylacetamide, as its name suggests, is a derivative of DMAc featuring a hydroxyl (-OH) group at the 2-position. This functional group introduces the potential for hydrogen bonding and further chemical reactivity, which could significantly alter its physical and chemical properties compared to the parent molecule. While its industrial applications are not yet documented, its structure suggests potential as a specialty solvent, a reactant in polymerization, or a building block in organic synthesis.

Comparative Physicochemical Properties

A comparison of the known physicochemical properties of DMAc and 2-hydroxy-N,N-dimethylacetamide is essential for understanding their potential differential applications.

Property	N,N-Dimethylacetamide (DMAc)	2-hydroxy-N,N-dimethylacetamide
CAS Number	127-19-5	14658-93-6
Molecular Formula	C4H9NO	C4H9NO2[5]
Molecular Weight	87.12 g/mol	103.12 g/mol [5]
Appearance	Colorless liquid[6]	Solid[5]
Boiling Point	164-166 °C[7]	Not available
Melting Point	-20 °C[7]	Not available
Density	0.94 g/cm³ at 20 °C[1]	Not available
Solubility in Water	Miscible[1]	Not available (expected to be high)
Flash Point	63 °C[8]	Not applicable[5]

Industrial Applications of N,N-Dimethylacetamide (DMAc)

The established industrial applications of DMAc provide a roadmap for envisioning the potential uses of its hydroxylated counterpart.

Polymer and Synthetic Fiber Production

DMAc is a superior solvent for a variety of polymers, including polyacrylonitrile, polyurethane, and polyimides.[9] It is extensively used in the spinning of acrylic and spandex fibers, where it facilitates the formation of uniform and durable filaments.[1] In the manufacturing of high-performance polyimide films, which are used in electronics and aerospace, DMAc's high boiling point and thermal stability are crucial.[10]

Hypothetical Role of 2-hydroxy-N,N-dimethylacetamide: The presence of a hydroxyl group could allow 2-hydroxy-N,N-dimethylacetamide to act not just as a solvent but also as a co-monomer or a chain terminator in certain polymerization reactions. It could also enhance the solubility of specific polymers through hydrogen bonding, potentially enabling the processing of otherwise intractable materials.

Pharmaceutical Synthesis and Formulation

In the pharmaceutical industry, DMAc serves as a reaction medium for the synthesis of various APIs and is also used as an excipient in drug formulations.[3][4] Its ability to dissolve a wide range of organic compounds makes it suitable for complex chemical transformations.[10] N,N-Dimethylacetamide is also recognized for its anti-inflammatory properties by inhibiting the NF-κB signaling pathway.[11]

Hypothetical Role of 2-hydroxy-N,N-dimethylacetamide: The hydroxyl group could offer a reactive handle for derivatization, making it a useful intermediate in the synthesis of more complex pharmaceutical compounds. As a solvent, its hydrogen-bonding capability might improve the solubility of certain drug candidates, aiding in formulation development.

Other Industrial Uses

DMAc also finds applications in the production of agrochemicals, dyes, and plasticizers.[3] It is used as a paint remover and in the manufacturing of coatings and adhesives.

Experimental Protocols

Due to the lack of specific experimental data for 2-hydroxy-N,N-dimethylacetamide, this section provides a general protocol for a common application of DMAc and discusses the potential modifications for its hydroxylated derivative.

General Protocol for Polyimide Synthesis using DMAc as a Solvent

Objective: To synthesize a polyimide from a dianhydride and a diamine using DMAc as the solvent.

Materials:

• Pyromellitic dianhydride (PMDA)

• 4,4'-Oxydianiline (ODA)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Nitrogen gas supply

• Reaction flask with a mechanical stirrer, nitrogen inlet, and condenser

Procedure:

• Dry all glassware thoroughly in an oven and assemble the reaction apparatus under a nitrogen atmosphere.

• Add a calculated amount of ODA to the reaction flask, followed by the addition of anhydrous DMAc to dissolve the diamine completely.

• Slowly add an equimolar amount of PMDA powder to the stirred ODA solution at room temperature.

• Continue stirring the reaction mixture under a nitrogen atmosphere for 24 hours at room temperature to form the poly(amic acid) precursor. The viscosity of the solution will increase significantly.

• The resulting poly(amic acid) solution can then be cast onto a glass plate and thermally imidized by heating in a stepwise manner to 300-350 °C to form the final polyimide film.

Potential Modifications for 2-hydroxy-N,N-dimethylacetamide: If used as a solvent, the general procedure would remain similar. However, the hydroxyl group could potentially interact with the dianhydride, leading to side reactions. This might necessitate lower reaction temperatures or the use of protective groups. Conversely, if 2-hydroxy-N,N-dimethylacetamide were to be incorporated into the polymer backbone, it would be treated as a co-monomer and added to the initial reaction mixture.

Logical and Workflow Diagrams

The following diagrams illustrate the synthesis and application landscape of DMAc, providing a framework for understanding the potential position of 2-hydroxy-N,N-dimethylacetamide.

Caption: Relationship between DMAc synthesis, its major applications, and the exploratory position of its 2-hydroxy derivative.

Caption: A typical experimental workflow for the synthesis of polyimide using DMAc as a solvent.

Safety and Handling

N,N-Dimethylacetamide (DMAc): DMAc is a combustible liquid and is harmful if inhaled or in contact with skin. It can cause serious eye irritation and is suspected of damaging fertility or the unborn child. Appropriate personal protective equipment (PPE), including gloves, goggles, and respiratory protection, should be used when handling this chemical. It should be stored in a well-ventilated place away from heat and ignition sources.

2-hydroxy-N,N-dimethylacetamide: This compound is classified as acutely toxic if swallowed.[5] Standard laboratory safety precautions should be taken, including the use of PPE.

Conclusion and Future Outlook

N,N-dimethylacetamide is a cornerstone solvent in several high-value industrial sectors. Its robust performance and versatility have made it indispensable for many established processes.

The potential of 2-hydroxy-N,N-dimethylacetamide remains largely unexplored. The introduction of a hydroxyl group opens up new avenues for its application, not merely as a solvent but as a reactive component in chemical synthesis. Future research into its synthesis, purification, and characterization is necessary to unlock its potential. As industries continue to seek novel materials and more efficient synthetic routes, the exploration of such functionalized derivatives of well-understood platform chemicals will be of paramount importance. This guide serves as a foundational document to encourage and inform such future research and development efforts.

References

• 1. innospk.com [innospk.com]
• 2. N,N-Dimethylacetamide (DMAC): The Smart Choice for Modern Chemical Production - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 3. N,N-dimethylacetamide (DMAC): Application and market prospects of efficient solvent - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 4. nbinno.com [nbinno.com]
• 5. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]
• 6. N,N-Dimethylacetamide | 127-19-5 [chemicalbook.com]
• 7. chembk.com [chembk.com]
• 8. Dimethylacetamide | C4H9NO | CID 31374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N,N-dimethylacetamide (DMAC) - a high-performance polar solvent with wide applications - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 10. N,N-Dimethylacetamide: Uses, Preparation and Toxicities_Chemicalbook [chemicalbook.com]
• 11. medchemexpress.com [medchemexpress.com]

Unveiling 2-hydroxy-N,N-dimethylacetamide: A Technical and Historical Overview

For Researchers, Scientists, and Drug Development Professionals

While the formal historical discovery of 2-hydroxy-N,N-dimethylacetamide is not prominently documented in scientific literature, its existence as a research chemical suggests its emergence from the systematic exploration of functionalized amide derivatives. Its synthesis and properties can be understood within the broader context of the development of N,N-disubstituted amides, a class of compounds with significant industrial and pharmaceutical applications. This technical guide provides a comprehensive overview of its likely synthetic origins, physicochemical properties, and the experimental protocols for its preparation, based on established principles of organic chemistry.

Physicochemical Properties

Key physicochemical data for 2-hydroxy-N,N-dimethylacetamide are summarized below. For comparative context, data for the well-characterized parent compound, N,N-dimethylacetamide (DMAc), is also included.

Property	2-hydroxy-N,N-dimethylacetamide	N,N-Dimethylacetamide (DMAc)
Molecular Formula	C₄H₉NO₂[1]	C₄H₉NO[2]
Molecular Weight	103.12 g/mol [1]	87.12 g/mol [2]
CAS Number	14658-93-6[1]	127-19-5[2]
Appearance	Solid	Colorless liquid[2]
Boiling Point	Not reported	165.1 °C[2]
Melting Point	Not reported	-20 °C[2]
Density	Not reported	0.937 g/mL[2]
Solubility	Not reported	Miscible with water[2]

Plausible Synthetic Pathway and Experimental Protocol

The synthesis of 2-hydroxy-N,N-dimethylacetamide can be logically deduced from standard amidation reactions. A highly probable route involves the reaction of a glycolic acid derivative with dimethylamine.

Reaction Scheme:

The most direct synthetic route is the amidation of glycolic acid or its ester derivative with dimethylamine. This reaction is analogous to the industrial production of N,N-dimethylacetamide from acetic acid and dimethylamine.[2]

References

• 1. scbt.com [scbt.com]
• 2. Dimethylacetamide - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Safety, Handling, and Toxicity of 2-hydroxy-N,N-dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety, handling, and toxicity information for 2-hydroxy-N,N-dimethylacetamide. It is intended for informational purposes for a professional audience and should not be used as a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety assessment.

Introduction

2-hydroxy-N,N-dimethylacetamide (CAS No. 14658-93-6) is a chemical intermediate used in various research and development applications.[1] A thorough understanding of its safety profile, handling requirements, and toxicological properties is essential for ensuring laboratory safety and mitigating potential risks. This guide provides a consolidated overview of the available data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-hydroxy-N,N-dimethylacetamide is presented in the table below.

Property	Value	Reference
CAS Number	14658-93-6	[1][2][3][4]
Molecular Formula	C4H9NO2	[2][4]
Molecular Weight	103.12 g/mol	[4]
Appearance	Solid
Melting Point	43-45.5 °C	[5]
Boiling Point	90 °C @ 0.5 Torr	[5]
SMILES	CN(C)C(=O)CO	[1][2]
InChI Key	JNQVLKWNKVMFBN-UHFFFAOYSA-N

Hazard Identification and Classification

2-hydroxy-N,N-dimethylacetamide is classified as a hazardous substance. The GHS hazard classifications are summarized below.

Hazard Class	Category	Hazard Statement
Acute toxicity, oral	4	H302: Harmful if swallowed
Skin corrosion/irritation	2	H315: Causes skin irritation
Serious eye damage/eye irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity, single exposure	3	H335: May cause respiratory irritation

Source: Data compiled from multiple safety data sheets.[6][7]

Toxicological Summary

Toxicological Data for N,N-dimethylacetamide (CAS: 127-19-5) - For Reference Only

Endpoint	Species	Route	Value	Reference
LD50	Rat	Oral	4300 mg/kg	[8][9]
LD50	Mouse	Oral	4620 mg/kg	[8][9]
LD50	Rabbit	Dermal	2240 mg/kg	[8][9]
LC50	Rat	Inhalation	2475 ppm (1 hour)	[8][9]
Eye Irritation	Rabbit	-	Mild irritant	[8]

Handling and Safety Precautions

Proper handling and storage are crucial to minimize exposure and ensure safety.

5.1. Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[6]

• Skin Protection: Wear protective gloves (e.g., butyl rubber) and a lab coat.[6]

• Respiratory Protection: Use a NIOSH/MSHA approved respirator if ventilation is inadequate or if dusts/aerosols are generated.[6]

5.2. Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood.[7]

5.3. Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

5.4. First Aid Measures

• If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.[6]

• If on Skin: Wash with plenty of soap and water.[6]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

• If Inhaled: Move person into fresh air.

Experimental Protocols

Specific experimental protocols for determining the toxicity of 2-hydroxy-N,N-dimethylacetamide are not publicly available. However, standardized OECD guidelines are typically followed for such assessments.

6.1. Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)

This method involves a stepwise procedure with the use of a small number of animals per step to classify a substance's toxicity.[10] A starting dose is administered to a group of animals (typically rodents), and the outcome (mortality or survival) determines the next dose level.[10]

6.2. Skin Irritation - OECD 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method)

This in vitro method uses a reconstructed human epidermis model to assess the skin irritation potential of a substance.[11] The test chemical is applied to the tissue surface, and cell viability is measured to determine the degree of irritation.[11]

6.3. Eye Irritation - OECD 496 (In Vitro Macromolecular Test Method for Identifying Chemicals Inducing Serious Eye Damage and Chemicals Not Requiring Classification for Eye Irritation or Serious Eye Damage)

This in vitro test evaluates the potential of a chemical to cause serious eye damage by measuring its ability to denature proteins.[12] It is used to identify substances that are severely irritating and those that do not require classification for eye irritation.[12]

Metabolism and Signaling Pathways

There is no specific information available on the metabolic or signaling pathways of 2-hydroxy-N,N-dimethylacetamide. The metabolism of the related compound, N,N-dimethylacetamide, is known to proceed via demethylation in the liver, mediated by cytochrome P450 enzymes.[13]

Visualizations

Logical Workflow for Chemical Safety Assessment

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. delltech.com [delltech.com]
• 3. Acute eye irritation test as per OECD guidelines | PPTX [slideshare.net]
• 4. oecd.org [oecd.org]
• 5. uniube.br [uniube.br]
• 6. researchgate.net [researchgate.net]
• 7. siesascs.edu.in [siesascs.edu.in]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 11. x-cellr8.com [x-cellr8.com]
• 12. Eye Irritation Test OECD 496 - 100% animal free [integracosmetics.com]
• 13. taylorandfrancis.com [taylorandfrancis.com]

Protocols & Analytical Methods

Application Notes: N,N-Dimethylacetamide (DMAc) as a High-Performance Polar Aprotic Solvent

Audience: Researchers, scientists, and drug development professionals.

Note on the Requested Topic: Initial research indicates that 2-hydroxy-N,N-dimethylacetamide is a solid compound not commonly utilized as a polar aprotic solvent.[1] The following application notes and protocols have been developed for its parent compound, N,N-Dimethylacetamide (DMAc) , a widely-used high-performance polar aprotic solvent that aligns with the technical requirements of the intended applications.[2][3]

Introduction to N,N-Dimethylacetamide (DMAc)

N,N-Dimethylacetamide (DMAc or DMA) is a versatile, colorless, high-boiling, and water-miscible liquid renowned for its exceptional thermal and chemical stability.[3][4] As a dipolar aprotic solvent, it possesses a high dielectric constant and polarity, enabling it to dissolve a wide array of both polar and nonpolar compounds, including many polymers, resins, and inorganic salts.[2][5] Its stability in the presence of strong bases makes it a valuable solvent for various chemical reactions.[6][7] These properties make DMAc an indispensable tool in the pharmaceutical, polymer, and chemical manufacturing industries.[8][9]

Physicochemical Properties

A summary of key quantitative data for DMAc is presented below for easy reference and comparison with other common polar aprotic solvents.

Table 1: Physicochemical Properties of N,N-Dimethylacetamide (DMAc) and Other Solvents

Property	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)	Dimethyl Sulfoxide (DMSO)
CAS Number	127-19-5[5]	68-12-2	67-68-5
Molecular Formula	C₄H₉NO[5]	C₃H₇NO	C₂H₆OS
Molecular Weight	87.12 g/mol [5]	73.09 g/mol	78.13 g/mol
Boiling Point	165–166 °C[5]	153 °C[10]	189 °C[10]
Melting Point	-20 °C[5]	-61 °C[10]	18.5 °C
Density (at 20-25°C)	0.94 g/cm³[5]	0.944 g/mL	1.100 g/mL
Flash Point	70 °C (closed cup)[5]	58 °C	87 °C
Vapor Pressure (at 20°C)	2.0 hPa[5]	3.77 hPa	0.6 hPa

| Miscibility | Miscible with water and most organic solvents; poorly soluble in aliphatic hydrocarbons.[3][5] | Miscible with water and most organic solvents. | Miscible with water and many organic solvents. |

Key Applications in Research and Development

DMAc's unique solvent properties make it suitable for a broad range of applications.

Polymer Chemistry

DMAc is a premier solvent for high-molecular-weight polymers due to its strong dissolving power.[11]

• Fiber Production: It is the solvent of choice for the wet or dry spinning of polyacrylonitrile (acrylic) and polyurethane-based (spandex) fibers.[4][8]

• Film and Coating Manufacturing: DMAc is integral to producing robust polyimide and polysulfone films and coatings, which are used in electronics and advanced membranes.[4][9]

• Cellulose Dissolution: A mixture of DMAc with lithium chloride (LiCl) serves as a non-derivatizing solvent system for cellulose, creating a true molecular dispersion. This is particularly useful for determining the molar mass distribution of cellulose samples via gel permeation chromatography (GPC).[4][6]

Pharmaceutical and Drug Development

DMAc is an FDA-approved excipient and plays a critical role in pharmaceutical manufacturing.[11][12]

• API Synthesis: It serves as a high-boiling reaction medium and reagent for the synthesis of various Active Pharmaceutical Ingredients (APIs), including antibiotics and anti-tumor drugs, where it can lead to high yields and pure products.[4][8][9]

• Drug Formulation: Its excellent solubility profile is leveraged in the formulation of drug products, including injectable and topical preparations, to enhance the bioavailability of poorly soluble compounds.[13]

• Peptide Synthesis: DMAc is an effective solvent for solid-phase peptide synthesis, where it aids in swelling the resin and dissolving reagents.[10]

Organic Synthesis

DMAc is not just a solvent but can also act as a reagent and catalyst in various organic transformations.[3][11]

• Reaction Medium: Its high boiling point is ideal for reactions requiring elevated temperatures. Its stability to strong bases makes it a preferred solvent for reactions involving reagents like sodium hydroxide.[6]

• Catalyst and Reagent: DMAc can participate in reactions such as cyclizations, halogenations, and cyanidations, often increasing the yield of the desired products.[11] In some cases, it can act as a source of H, C, N, and O atoms for the synthesis of various compounds.[14][15]

Experimental Protocols

Protocol for Dissolving Cellulose for GPC Analysis

This protocol describes the preparation of a cellulose solution in a LiCl/DMAc solvent system for subsequent analysis.

Materials:

• Cellulose (fibrous or powdered, dried under vacuum)

• Anhydrous Lithium Chloride (LiCl) (dried under vacuum at >200°C)

• N,N-Dimethylacetamide (DMAc), anhydrous grade

• Glass vials with screw caps

• Heating and stirring plate

• Nitrogen or Argon gas supply

Procedure:

• Solvent Preparation: Prepare an 8% (w/v) LiCl/DMAc solution by dissolving the required amount of anhydrous LiCl in anhydrous DMAc. This may require gentle heating (50-60°C) and stirring. Allow the solution to cool to room temperature.

• Cellulose Dispersion: Weigh the desired amount of dried cellulose into a clean, dry vial. Add the appropriate volume of the 8% LiCl/DMAc solution to achieve the target concentration (e.g., 0.5% w/v).

• Dissolution: Purge the vial with inert gas (N₂ or Ar), cap it tightly, and place it on a stirrer. Stir the suspension at room temperature overnight.

• Heating (Optional): If the cellulose is not fully dissolved, heat the mixture to 50-80°C with continuous stirring for several hours until a clear, viscous solution is obtained.

• Filtration: Before GPC analysis, filter the solution through a 0.45 µm syringe filter compatible with DMAc to remove any particulates.

Workflow for cellulose dissolution in LiCl/DMAc for GPC.

General Protocol for Use as a Reaction Solvent

This protocol provides a general workflow for using DMAc as a high-boiling solvent in organic synthesis.

Materials:

• N,N-Dimethylacetamide (DMAc), appropriate grade for the reaction

• Reactants and reagents

• Round-bottom flask equipped with a magnetic stir bar and reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon manifold)

• Heating mantle or oil bath with temperature control

Procedure:

• Setup: Assemble the reaction glassware and ensure it is dry. Charge the flask with the reactants and stir bar.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (if the reaction is air or moisture-sensitive).

• Solvent Addition: Add the required volume of DMAc to the flask via a syringe or cannula.

• Reaction: Begin stirring and heat the mixture to the desired reaction temperature. The high boiling point of DMAc (165°C) allows for a wide operational range. Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS, GC).

• Workup: After completion, cool the reaction mixture to room temperature. The workup procedure will be reaction-specific. Due to DMAc's miscibility with water, an aqueous workup will result in DMAc partitioning into the aqueous phase. Extraction with a nonpolar organic solvent (e.g., diethyl ether, ethyl acetate) may be required to isolate the product.

• Purification: The crude product can be purified using standard techniques such as column chromatography, crystallization, or distillation. Removing residual DMAc may require washing the organic extracts thoroughly with water or brine, or by evaporation under high vacuum.

General workflow for organic synthesis using DMAc.

Safety and Handling

DMAc must be handled with care due to its potential health effects. It is classified as harmful in contact with skin or if inhaled, causes serious eye irritation, and may damage fertility or an unborn child.[5][16]

Table 2: GHS Hazard and Precautionary Information for DMAc

Category	Code	Statement
Hazard	H312+H332	Harmful in contact with skin or if inhaled.[17]
	H319	Causes serious eye irritation.[17]
	H360D	May damage the unborn child.[17]
	H227	Combustible liquid.[16]
Precautionary	P201	Obtain special instructions before use.[16]
	P261	Avoid breathing mist/vapors/spray.[16]
	P271	Use only outdoors or in a well-ventilated area.[17]
	P280	Wear protective gloves/protective clothing/eye protection/face protection.[17]
	P302+P352	IF ON SKIN: Wash with plenty of water.[17]
	P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

| | P405 | Store locked up.[17] |

Handling and Storage Protocol:

• Engineering Controls: Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[18][19]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (check manufacturer's breakthrough times), safety goggles or a face shield, and a lab coat.[17][18]

• Storage: Store DMAc in a tightly closed container in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[16][20] It is incompatible with strong oxidizing agents.[16]

• Spills: In case of a spill, absorb with an inert material (e.g., sand, vermiculite), collect in a suitable container, and dispose of as hazardous waste. Ensure adequate ventilation.[18]

• First Aid: In case of skin contact, wash immediately with plenty of soap and water.[17] For eye contact, rinse cautiously with water for several minutes.[16] If inhaled, move the person to fresh air.[16] Seek medical attention if symptoms persist or if exposed.[16]

References

• 1. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]
• 2. N,N-Dimethylacetamide (DMAC): The Smart Choice for Modern Chemical Production - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 3. Supply n-dimethylacetamide Wholesale Factory - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 4. productcatalog.eastman.com [productcatalog.eastman.com]
• 5. Dimethylacetamide ( DMAc : DMA ) N,N-Dimethylacetamide - Polar high bp solvent - 100ml - SYNTHETIKA [synthetikaeu.com]
• 6. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 7. Dimethylacetamide [chemeurope.com]
• 8. N,N-dimethylacetamide (DMAC): Application and market prospects of efficient solvent - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 9. N,N-dimethylacetamide (DMAC) - a high-performance polar solvent with wide applications - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 10. benchchem.com [benchchem.com]
• 11. N,N-Dimethylacetamide: Uses, Preparation and Toxicities_Chemicalbook [chemicalbook.com]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Page loading... [wap.guidechem.com]
• 14. Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents [mdpi.com]
• 15. A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chempoint.com [chempoint.com]
• 17. chemos.de [chemos.de]
• 18. carlroth.com [carlroth.com]
• 19. lobachemie.com [lobachemie.com]
• 20. thermofishersci.in [thermofishersci.in]

The Synthetic Potential of 2-hydroxy-N,N-dimethylacetamide: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

While specific, detailed protocols for the application of 2-hydroxy-N,N-dimethylacetamide in organic synthesis are not extensively documented in publicly available literature, its bifunctional nature—possessing both a primary alcohol and a tertiary amide—renders it a molecule of significant synthetic interest. This document provides an overview of its potential applications, complete with hypothetical, yet chemically sound, experimental protocols. These protocols are based on established organic chemistry principles for the reactions of alcohols and amides and are intended to serve as a starting point for researchers.

Introduction to 2-hydroxy-N,N-dimethylacetamide

2-hydroxy-N,N-dimethylacetamide, with the chemical formula C₄H₉NO₂, is a versatile building block. Its utility in organic synthesis stems from the reactivity of its hydroxyl group, which can undergo a variety of transformations including esterification, etherification, and oxidation. The N,N-dimethylamide moiety is relatively stable, making it a useful polar functional group that can influence the solubility and other physicochemical properties of a molecule. It has been identified as a potential metabolite and oxidation product of the common solvent N,N-dimethylacetamide (DMAc).

Potential Applications in Organic Synthesis

The primary alcohol of 2-hydroxy-N,N-dimethylacetamide is the main site of reactivity, allowing for its use as a precursor to a range of functionalized molecules.

Esterification: Synthesis of Functionalized Esters

The hydroxyl group can be readily esterified with carboxylic acids, acid chlorides, or acid anhydrides to form the corresponding esters. These esters can be valuable as intermediates in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).

Table 1: Hypothetical Esterification Reaction Parameters

Parameter	Value
Reactants	2-hydroxy-N,N-dimethylacetamide, Carboxylic Acid/Acid Chloride
Catalyst	DMAP (for carboxylic acid), Pyridine (for acid chloride)
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature
Reaction Time	2-12 hours
Work-up	Aqueous wash, extraction, and column chromatography

Experimental Protocol: General Procedure for Esterification

Objective: To synthesize an ester derivative of 2-hydroxy-N,N-dimethylacetamide.

Materials:

• 2-hydroxy-N,N-dimethylacetamide

• Carboxylic acid or acid chloride of choice

• 4-(Dimethylamino)pyridine (DMAP) or Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-hydroxy-N,N-dimethylacetamide (1.0 eq) in anhydrous DCM.

• If using a carboxylic acid, add the carboxylic acid (1.1 eq) and a catalytic amount of DMAP (0.1 eq). If using an acid chloride, cool the solution to 0 °C and add pyridine (1.2 eq) followed by the dropwise addition of the acid chloride (1.1 eq).

• Stir the reaction mixture at room temperature (or 0 °C for acid chlorides) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired ester.

Oxidation: Synthesis of a Glyoxylamide Derivative

Oxidation of the primary alcohol in 2-hydroxy-N,N-dimethylacetamide would yield the corresponding aldehyde, N,N-dimethyl-2-oxoacetamide (a glyoxylamide derivative). This highly reactive intermediate can participate in various carbon-carbon bond-forming reactions.

Table 2: Hypothetical Oxidation Reaction Parameters

Parameter	Value
Reactant	2-hydroxy-N,N-dimethylacetamide
Oxidizing Agent	Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)
Solvent	Dichloromethane (DCM)
Temperature	Room Temperature
Reaction Time	1-4 hours
Work-up	Filtration through a pad of Celite/silica and solvent evaporation

Experimental Protocol: General Procedure for Oxidation

Objective: To synthesize N,N-dimethyl-2-oxoacetamide.

Materials:

• 2-hydroxy-N,N-dimethylacetamide

• Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Celite or silica gel

Procedure:

• To a stirred solution of 2-hydroxy-N,N-dimethylacetamide (1.0 eq) in anhydrous DCM, add the oxidizing agent (PCC or DMP, 1.2 eq) portion-wise at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within a few hours.

• Upon completion, dilute the reaction mixture with DCM and filter through a short pad of Celite and silica gel to remove the chromium salts or periodinane byproducts.

• Wash the filter cake with additional DCM.

• Concentrate the filtrate under reduced pressure to obtain the crude N,N-dimethyl-2-oxoacetamide. This product may be used in the next step without further purification due to its potential instability.

Logical Workflow for Synthetic Utilization

The following diagram illustrates a logical workflow for the synthetic transformation of 2-hydroxy-N,N-dimethylacetamide.

Caption: Synthetic pathways of 2-hydroxy-N,N-dimethylacetamide.

Conclusion

2-hydroxy-N,N-dimethylacetamide represents a promising, yet underutilized, building block in organic synthesis. The protocols and data presented here are intended to be illustrative of the types of reactions this molecule can undergo, based on fundamental principles of organic chemistry. Further research into the specific applications of this compound is warranted and could lead to the development of novel synthetic methodologies and the discovery of new chemical entities with valuable properties for the pharmaceutical and materials science industries. Researchers are encouraged to use these notes as a foundation for exploring the full synthetic potential of this versatile molecule.

Application of 2-hydroxy-N,N-dimethylacetamide in Polymer Chemistry: Application Notes and Protocols

For the Attention of: Researchers, scientists, and drug development professionals.

Notice: Extensive literature searches did not yield specific applications of 2-hydroxy-N,N-dimethylacetamide as a monomer or functional agent in polymer chemistry. The absence of a polymerizable group, such as a vinyl or acrylic moiety, limits its direct use in common polymerization reactions. This document instead provides detailed application notes and protocols for two structurally related and widely used monomers in polymer chemistry that feature a hydroxyethyl group: 2-Hydroxyethyl Methacrylate (HEMA) and N-(2-hydroxyethyl) Acrylamide (HEAA) . These alternatives are highly relevant for creating hydrophilic and functionalizable polymers for biomedical applications.

Section 1: 2-Hydroxyethyl Methacrylate (HEMA)

Application Notes

Poly(2-hydroxyethyl methacrylate) (pHEMA) is a versatile hydrogel-forming polymer with a long and successful history in biomedical applications. Its excellent biocompatibility, hydrophilicity, and the presence of a pendant hydroxyl group for further functionalization make it a cornerstone material for drug delivery, tissue engineering, and medical devices.[1]

Key Applications:

• Drug Delivery Systems: pHEMA-based hydrogels are extensively used for the controlled release of therapeutic agents. The polymer matrix can be tailored to control the diffusion rate of encapsulated drugs, offering sustained release profiles.

• Tissue Engineering: The soft, tissue-like properties of pHEMA hydrogels make them ideal scaffolds for cell culture and tissue regeneration. Their porous structure can be controlled to facilitate nutrient transport and cell infiltration.[1][2]

• Contact Lenses: pHEMA was one of the first materials to be successfully used in the manufacture of soft contact lenses due to its optical clarity, mechanical stability, and ability to retain water, ensuring comfort and oxygen permeability.[1]

• Biomedical Implants and Coatings: Its biocompatibility makes it a suitable material for coating medical implants to enhance their integration with surrounding tissues and minimize foreign body responses.

Experimental Protocols

Protocol 1: Free-Radical Polymerization of HEMA to form a Hydrogel

This protocol describes a typical free-radical polymerization of HEMA to synthesize a hydrogel scaffold.

Materials:

• 2-Hydroxyethyl methacrylate (HEMA), purified

• 2,2'-Azobisisobutyronitrile (AIBN) or Ammonium persulfate (APS) as initiator

• Ethylene glycol dimethacrylate (EGDMA) as crosslinker

• N,N,N',N'-tetramethylethylenediamine (TEMED) as catalyst (if using APS)

• Deionized (DI) water or Dimethyl sulfoxide (DMSO) as solvent

Procedure:

• Monomer Solution Preparation: Prepare a monomer solution with the desired concentration of HEMA in DI water or DMSO. For example, to prepare a 50 wt% solution, mix equal weights of HEMA and the solvent.

• Addition of Crosslinker and Initiator: Add the crosslinker (e.g., EGDMA, 0.4% v/v) and the initiator (e.g., AIBN, 0.1 wt%, or APS, 3.0 mol%) to the monomer solution.[2][3] Mix until all components are fully dissolved.

• Degassing: To remove dissolved oxygen which inhibits polymerization, purge the solution with an inert gas (e.g., nitrogen) for 15-20 minutes.

• Initiation of Polymerization:

  • Thermal Initiation (AIBN): Place the reaction mixture in a water bath or oven at a specific temperature (e.g., 60-80°C) to initiate polymerization.[1]

  • Redox Initiation (APS/TEMED): Add TEMED (3.0 mol%) to the solution to initiate polymerization at room temperature.[2]

  • Photo-Initiation: If using a photoinitiator like Irgacure 2959 (0.025% w/v), expose the solution to UV light (365 nm) for a specific duration.[4]

• Curing: Allow the polymerization to proceed for a set time (e.g., 12-24 hours) until a solid hydrogel is formed.

• Purification: Immerse the resulting hydrogel in a large volume of DI water for several days, changing the water frequently to remove any unreacted monomers, initiator, and other impurities.

• Drying: The purified hydrogel can be dried to a constant weight in a vacuum oven at a controlled temperature (e.g., 40°C).

Workflow for HEMA Hydrogel Synthesis and Characterization

References

• 1. journals.muhn.edu.cn [journals.muhn.edu.cn]
• 2. mdpi.com [mdpi.com]
• 3. Free-radical polymerization of 2-hydroxyethyl methacrylate (HEMA) supported by a high electric field - Polymer Chemistry (RSC Publishing) DOI:10.1039/D2PY00320A [pubs.rsc.org]
• 4. Fabrication and characterization of pHEMA hydrogel conduit containing GelMA-HaMA IPN for peripheral nerve regeneration [explorationpub.com]

Application Notes and Protocols for the Quantification of 2-hydroxy-N,N-dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-hydroxy-N,N-dimethylacetamide is a chemical compound with potential relevance in various research and development sectors. Accurate and reliable quantification of this analyte is crucial for its study in different matrices. Due to the limited availability of specific analytical methods for 2-hydroxy-N,N-dimethylacetamide in publicly accessible literature, this document provides a comprehensive guide to developing a robust analytical method based on established principles for similar polar compounds. The proposed primary method is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), renowned for its high sensitivity and selectivity.

Proposed Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the recommended technique for the quantification of 2-hydroxy-N,N-dimethylacetamide due to its ability to provide excellent selectivity and sensitivity, which is particularly important when analyzing complex matrices such as biological fluids or pharmaceutical formulations.

Predicted Mass Spectrometric Parameters

For method development, the initial step in mass spectrometry is the identification of the precursor ion and suitable product ions. Based on the chemical structure of 2-hydroxy-N,N-dimethylacetamide (C₄H₉NO₂; Molecular Weight: 103.12 g/mol ), the following parameters are predicted for a positive electrospray ionization (ESI+) mode:

• Precursor Ion ([M+H]⁺): m/z 104.1

• Predicted Product Ions: Fragmentation of the precursor ion is likely to yield characteristic product ions. Common fragmentation pathways for similar molecules suggest potential product ions such as:

  • m/z 86.1 (Loss of H₂O)

  • m/z 72.1 (Loss of CH₂O)

  • m/z 58.1 (Loss of C₂H₄O)

  • m/z 44.1 (Loss of C₂H₅NO)

It is crucial to confirm these transitions by direct infusion of a standard solution of 2-hydroxy-N,N-dimethylacetamide into the mass spectrometer. The most abundant and stable product ion should be selected for quantification (quantifier), and a second product ion can be used for confirmation (qualifier).

Experimental Protocol: LC-MS/MS Quantification of 2-hydroxy-N,N-dimethylacetamide

This protocol provides a starting point for the development and validation of a quantitative LC-MS/MS method. Optimization of these parameters will be necessary for specific applications and matrices.

Sample Preparation

The choice of sample preparation method will depend on the matrix. The following is a general procedure for a biological matrix like plasma or urine:

• Thaw Samples: If frozen, thaw samples completely at room temperature.

• Protein Precipitation (for plasma/serum):

  • To 100 µL of the sample, add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled version of the analyte).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Dilution (for urine):

  • Dilute the urine sample 1:10 with the initial mobile phase (e.g., 95% water with 0.1% formic acid: 5% acetonitrile with 0.1% formic acid).

• Supernatant Transfer: Carefully transfer the supernatant (from protein precipitation) or the diluted sample to a clean autosampler vial.

• Injection: Inject a defined volume (e.g., 5 µL) onto the LC-MS/MS system.

Liquid Chromatography

• Column: A reversed-phase C18 column is a suitable starting point for separating this polar analyte. For enhanced retention of polar compounds, a column with a polar endcapping or a HILIC (Hydrophilic Interaction Liquid Chromatography) column could be evaluated.

  • Example: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Gradient Elution:

Time (min)	% Mobile Phase B
0.0	5
2.0	95
2.5	95
2.6	5
4.0	5

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

• MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
2-hydroxy-N,N-dimethylacetamide	104.1	Predicted Quantifier	0.1	Optimize	Optimize
2-hydroxy-N,N-dimethylacetamide	104.1	Predicted Qualifier	0.1	Optimize	Optimize
Internal Standard	To be determined	To be determined	0.1	Optimize	Optimize

Note: Cone voltage and collision energy need to be optimized for the specific instrument and analyte to achieve the best signal intensity.

Data Presentation

Quantitative data obtained from method validation studies should be summarized in clear and concise tables for easy comparison and assessment of method performance.

Table 1: Proposed LC-MS/MS Method Parameters

Parameter	Recommended Condition
Instrument	Triple Quadrupole Mass Spectrometer
Ionization Mode	ESI Positive
LC Column	Reversed-Phase C18 (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MRM Transition	104.1 -> Optimized product ions

Table 2: Template for Method Validation Quantitative Data Summary

Validation Parameter	Acceptance Criteria	Experimental Result
Linearity (r²)	≥ 0.99	To be determined
Range (µg/mL)	To be defined	To be determined
Limit of Detection (LOD) (µg/mL)	To be determined	To be determined
Limit of Quantification (LOQ) (µg/mL)	To be determined	To be determined
Accuracy (% Recovery)	80 - 120%	To be determined for Low, Mid, High QC levels
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	To be determined for Intra- and Inter-day at Low, Mid, High QC levels
Matrix Effect	To be assessed	To be determined
Stability	To be assessed	To be determined for various conditions (e.g., freeze-thaw, bench-top)

Visualization of Experimental Workflow

A clear workflow diagram is essential for understanding the entire analytical process from sample receipt to final data analysis.

Application Note: Quantitative Analysis of 2-Hydroxy-N,N-dimethylacetamide in Urine by HPLC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the quantification of 2-hydroxy-N,N-dimethylacetamide (DMAC-OH) in urine. 2-hydroxy-N,N-dimethylacetamide is a metabolite of the widely used industrial solvent N,N-dimethylacetamide (DMAC).[1][2] Monitoring its levels is crucial for assessing occupational and environmental exposure.[1][2] This method utilizes a simple "dilute-and-shoot" sample preparation, followed by rapid and selective analysis using a C18 reversed-phase column and a triple quadrupole mass spectrometer. The described method is suitable for high-throughput analysis in clinical research and toxicology studies.

Introduction

N,N-dimethylacetamide (DMAC) is a versatile organic solvent extensively used in various industries, including the manufacturing of synthetic fibers and pharmaceuticals.[1][3] Due to its potential for absorption through the skin, biological monitoring is essential to ensure safety in occupational settings.[1][2] DMAC is metabolized in the body to several compounds, including N-hydroxymethyl-N-methylacetamide (DMAC-OH).[1] Traditional gas chromatography (GC) methods for analyzing DMAC metabolites can be hampered by thermal decomposition of the analytes.[1][2] In contrast, liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers superior sensitivity, specificity, and avoids high temperatures, making it an ideal technique for the accurate quantification of these metabolites.[1][2] This application note presents a validated HPLC-MS/MS method for the determination of 2-hydroxy-N,N-dimethylacetamide in urine samples.

Experimental Protocols

Materials and Reagents

• Analytes and Standards:

  • 2-Hydroxy-N,N-dimethylacetamide (C₄H₉NO₂, MW: 103.12)[4]

  • (Optional) Isotope-labeled internal standard (e.g., 2-hydroxy-N,N-dimethylacetamide-d6)

• Solvents and Chemicals:

  • Methanol (HPLC or LC-MS grade)

  • Acetonitrile (HPLC or LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water (18.2 MΩ·cm)

Instrumentation

• Liquid Chromatography: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Sample Preparation

A simple dilution protocol is employed for urine samples.[1][2]

• Thaw frozen urine samples at room temperature.

• Centrifuge the samples at approximately 3000 rpm for 10 minutes to pellet any particulate matter.[5]

• In a clean microcentrifuge tube, dilute 100 µL of the urine supernatant with 900 µL of an aqueous formic acid solution (e.g., 10 mmol/l).[5]

• Vortex the mixture thoroughly.

• Transfer the diluted sample to an autosampler vial for HPLC-MS/MS analysis.

HPLC Method

• Column: C18 reverse-phase column (e.g., Octa Decyl Silyl (ODS) column)[1][2]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Methanol[1]

• Flow Rate: 0.5 mL/min

• Injection Volume: 1 µL[1][2]

• Column Temperature: 40 °C

• Gradient: A linear gradient can be optimized for the separation of the analyte from matrix interferences.

Mass Spectrometry Method

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Source Temperature: 120 °C

• Desolvation Temperature: 400 °C

• Capillary Voltage: 3 kV

The specific MRM transitions for 2-hydroxy-N,N-dimethylacetamide should be optimized by infusing a standard solution into the mass spectrometer. The protonated molecule [M+H]⁺ would serve as the precursor ion.

Data Presentation

The following tables summarize the quantitative performance of a similar validated HPLC-MS/MS method for DMAC metabolites in urine.[1][2][5]

Table 1: Method Detection and Quantification Limits

Analyte	Limit of Detection (LOD) (mg/L)	Limit of Quantification (LOQ) (mg/L)
2-Hydroxy-N,N-dimethylacetamide	0.02	0.07

Table 2: Linearity and Correlation Coefficient

Analyte	Linearity Range (mg/L)	Correlation Coefficient (r)
2-Hydroxy-N,N-dimethylacetamide	0.05 - 5.0	≥ 0.999

Table 3: Accuracy and Precision

Analyte	Within-Run Accuracy (%)	Within-Run Precision (RSD %)
2-Hydroxy-N,N-dimethylacetamide	96.5 - 109.6	3.43 - 10.31

Visualizations

Caption: Experimental workflow for the analysis of 2-hydroxy-N,N-dimethylacetamide.

Caption: Relationship of DMAC exposure to its urinary biomarker.

Conclusion

The HPLC-MS/MS method described provides a reliable, sensitive, and efficient approach for the quantitative analysis of 2-hydroxy-N,N-dimethylacetamide in urine. The simple sample preparation and the high selectivity of tandem mass spectrometry make this method well-suited for routine monitoring of individuals exposed to DMAC, thereby serving as a valuable tool in occupational health and toxicology. The validation data demonstrates that the method is accurate and precise over a clinically relevant range of concentrations.

References

• 1. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of 2-hydroxy-N,N-dimethylacetamide in Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-hydroxy-N,N-dimethylacetamide, a derivative of N,N-dimethylacetamide (DMA), belongs to a class of aprotic polar solvents that have garnered significant interest in the pharmaceutical industry. This document provides a comprehensive overview of the role of N,N-dimethylacetamide (a closely related and well-studied compound, often referred to as DMA or DMAc) as a solubilizing excipient in pharmaceutical formulations. Given the structural similarity, the data and protocols for DMA serve as a strong proxy and valuable resource for understanding the potential applications of its hydroxylated counterpart. DMA is a colorless, water-miscible, high-boiling point liquid renowned for its ability to dissolve a wide range of poorly water-soluble active pharmaceutical ingredients (APIs).[1][2] Its utility is particularly notable in the development of parenteral and oral liquid dosage forms.[3]

These application notes and protocols are designed to provide researchers, scientists, and drug development professionals with the necessary data and methodologies to effectively utilize DMA and, by extension, similar solvents like 2-hydroxy-N,N-dimethylacetamide, in their formulation development workflows.

Data Presentation

The selection of a suitable solvent system is a critical step in the formulation of liquid dosage forms, directly impacting drug solubility, stability, and bioavailability. The following tables summarize key quantitative data regarding the use of N,N-dimethylacetamide in pharmaceutical formulations.

Table 1: Concentration of N,N-dimethylacetamide in Commercial Pharmaceutical Formulations

Trade Name	Active Pharmaceutical Ingredient (API)	Concentration of N,N-dimethylacetamide	Dosage Form
Busulfex®	Busulfan	33% (v/v)[4][5][6]	Injection
Amsidine®	Amsacrine	10% (v/v)[7]	Solution for Infusion
Vumon®	Teniposide	60 mg/mL (approximately 6% w/v)[4][5]	Injection

Table 2: Solubility of Selected Active Pharmaceutical Ingredients (APIs) in N,N-dimethylacetamide (DMA) and Co-solvent Systems

Active Pharmaceutical Ingredient (API)	Solvent System	Solubility	Reference
Celecoxib	Aqueous mixtures of DMA	Solubility increases with increasing DMA concentration.[8][9]	[8][9]
Meloxicam	N,N-dimethylacetamide and propylene glycol	An appropriate solution is obtained, indicating good solubility.[7]	[7]
Nifedipine	N,N-dimethylacetamide	Generally soluble in polar aprotic solvents like DMA.	[4][5][6]
Diazepam	N,N-dimethylacetamide	Freely soluble in similar aprotic solvents.	[10][11]
Itraconazole	N,N-dimethylacetamide	Soluble in aprotic solvents.	[12][13]

Note: Quantitative solubility data for many APIs in pure N,N-dimethylacetamide is not always readily available in public literature. The information provided often describes its use in co-solvent systems to achieve the desired solubility.

Experimental Protocols

Detailed and robust experimental protocols are essential for the successful development and validation of pharmaceutical formulations. The following sections provide step-by-step methodologies for key experiments involving the use of N,N-dimethylacetamide as a solubilizing agent.

Protocol 1: Determination of Saturation Solubility of an API in a DMA-Based Co-solvent System

Objective: To determine the saturation solubility of a poorly water-soluble API in various concentrations of N,N-dimethylacetamide in a co-solvent system (e.g., DMA/water or DMA/PEG 400).

Materials:

• Active Pharmaceutical Ingredient (API) powder

• N,N-dimethylacetamide (pharmaceutical grade)

• Co-solvent (e.g., Purified Water, Polyethylene Glycol 400)

• Vials with screw caps

• Magnetic stirrer and stir bars or a shaker bath

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

• Volumetric flasks and pipettes

Methodology:

• Preparation of Co-solvent Systems: Prepare a series of co-solvent systems with varying concentrations of DMA (e.g., 10%, 20%, 30%, 40%, 50%, and 100% v/v in the chosen co-solvent).

• Sample Preparation: Add an excess amount of the API powder to a known volume (e.g., 5 mL) of each co-solvent system in separate vials. The amount of API should be sufficient to ensure that undissolved solids remain at equilibrium.

• Equilibration: Tightly cap the vials and place them on a magnetic stirrer or in a shaker bath at a constant temperature (e.g., 25 °C or 37 °C). Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) to ensure saturation is reached.

• Sample Withdrawal and Filtration: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles.

• Dilution and Analysis: Accurately dilute the filtered solution with a suitable mobile phase or solvent to a concentration within the linear range of the analytical method. Analyze the diluted samples using a validated HPLC method to determine the concentration of the dissolved API.

• Calculation: Calculate the saturation solubility of the API in each co-solvent system, typically expressed in mg/mL.

Protocol 2: Stability Testing of a Liquid Formulation Containing DMA

Objective: To assess the chemical and physical stability of a liquid pharmaceutical formulation containing N,N-dimethylacetamide under accelerated and long-term storage conditions.

Materials:

• Test formulation containing the API, DMA, and other excipients

• Stability chambers set to ICH recommended conditions (e.g., 25 °C/60% RH, 40 °C/75% RH)

• Glass vials with appropriate stoppers and seals

• HPLC system with a photodiode array (PDA) detector

• pH meter

• Viscometer

• Particle size analyzer (for suspensions/emulsions)

Methodology:

• Sample Preparation and Storage: Fill the test formulation into clean, inert glass vials, seal them, and place them in stability chambers at the specified storage conditions.

• Time Points: Withdraw samples at predetermined time points (e.g., 0, 1, 3, and 6 months for accelerated stability; 0, 3, 6, 9, 12, 18, and 24 months for long-term stability).

• Physical Stability Assessment: At each time point, visually inspect the samples for any changes in appearance, such as color change, precipitation, or phase separation. Measure the pH and viscosity of the formulation. For disperse systems, measure the particle size distribution.

• Chemical Stability Assessment (Stability-Indicating HPLC Method):

  • Method Development: Develop a stability-indicating HPLC method capable of separating the API from its degradation products and other formulation excipients. This typically involves forced degradation studies (acid, base, oxidation, heat, and light) to generate potential degradation products.

  • Analysis: At each time point, dilute the formulation to an appropriate concentration and analyze it using the validated stability-indicating HPLC method.

  • Quantification: Quantify the amount of the API remaining and any significant degradation products formed.

• Data Analysis: Plot the concentration of the API as a function of time for each storage condition. Determine the degradation kinetics and predict the shelf-life of the formulation.

Protocol 3: In Vitro Drug Release from a DMA-Based Parenteral Formulation

Objective: To evaluate the in vitro release profile of an API from a parenteral formulation containing N,N-dimethylacetamide using a dialysis-based method.

Materials:

• Test formulation

• Dialysis tubing with an appropriate molecular weight cut-off (MWCO)

• Release medium (e.g., phosphate-buffered saline, pH 7.4)

• Beakers or dissolution vessels

• Magnetic stirrer and stir bars or a shaker bath

• Syringes and needles

• HPLC system for drug quantification

Methodology:

• Preparation of Dialysis Bags: Cut the dialysis tubing into appropriate lengths and hydrate them in the release medium according to the manufacturer's instructions.

• Sample Loading: Accurately pipette a known volume of the test formulation into the prepared dialysis bag and securely seal both ends.

• Release Study Setup: Place the loaded dialysis bag into a beaker or dissolution vessel containing a known volume of pre-warmed release medium (e.g., 100 mL at 37 °C). Ensure the entire dialysis bag is submerged.

• Agitation: Gently stir the release medium using a magnetic stirrer at a constant speed to maintain sink conditions.

• Sampling: At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a small aliquot (e.g., 1 mL) of the release medium for analysis. Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed release medium.

• Sample Analysis: Analyze the collected samples using a validated HPLC method to determine the concentration of the API released into the medium.

• Data Analysis: Calculate the cumulative amount and percentage of the API released at each time point. Plot the percentage of drug released versus time to obtain the in vitro release profile.

Visualizations

Visual representations of workflows and mechanisms can significantly aid in the understanding of complex processes. The following diagrams were created using the DOT language to illustrate key concepts related to the use of DMA in pharmaceutical formulations.

Caption: Formulation development workflow using DMA as a solubilizing excipient.

References

• 1. US12059423B2 - Meloxicam composition, pharmaceutical preparation and preparation method and use thereof - Google Patents [patents.google.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. scispace.com [scispace.com]
• 4. Nifedipine CAS#: 21829-25-4 [m.chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Nifedipine =98 HPLC,powder 21829-25-4 [sigmaaldrich.com]
• 7. US20100137292A1 - Pharmaceutical formulations of meloxicam - Google Patents [patents.google.com]
• 8. Enhancing the solubility of celecoxib via lyophilized solid dispersions using computational and experimental approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 10. swgdrug.org [swgdrug.org]
• 11. jocpr.com [jocpr.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

experimental setup for reactions using 2-hydroxy-N,N-dimethylacetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-hydroxy-N,N-dimethylacetamide is a functionalized amide that holds potential as a versatile building block and ligand in various chemical applications. Its structure, featuring a primary alcohol and a tertiary amide, suggests utility in coordination chemistry, as a precursor in organic synthesis, and potentially in the formulation of pharmacologically active compounds. This document provides an overview of its potential applications, drawing parallels from structurally similar compounds, and offers detailed protocols for its synthesis and a potential application in solvent extraction.

Physicochemical Data

A summary of the key physicochemical properties of 2-hydroxy-N,N-dimethylacetamide is provided below.

Property	Value	Reference
CAS Number	14658-93-6	[1]
Molecular Formula	C4H9NO2	[1]
Molecular Weight	103.12 g/mol	[1]
Appearance	Solid	[2]
InChI Key	JNQVLKWNKVMFBN-UHFFFAOYSA-N	[2]
SMILES	CN(C)C(=O)CO	[2]

Potential Applications

Based on the reactivity of analogous N,N-dialkyl-2-hydroxyacetamides, 2-hydroxy-N,N-dimethylacetamide is a promising candidate for the following applications:

• Metal Ion Extraction: The presence of both a hard oxygen donor (hydroxyl group) and a softer amide oxygen allows for the chelation of metal ions. This makes it a potential extractant for trivalent actinides and lanthanides from acidic media, which is critical in nuclear waste reprocessing.[3]

• Organic Synthesis: The hydroxyl group can be further functionalized, for example, through esterification or etherification, to generate more complex molecules. The amide functionality is generally stable but can be hydrolyzed under acidic conditions.

• Precursor for Biologically Active Molecules: The acetamide backbone is a common feature in many pharmaceutical compounds. The hydroxyl group provides a handle for introducing pharmacophores or modifying the pharmacokinetic properties of a lead compound.

Experimental Protocols

Protocol 1: Synthesis of 2-hydroxy-N,N-dimethylacetamide

This protocol describes a plausible two-step synthesis of 2-hydroxy-N,N-dimethylacetamide starting from 2-chloroacetyl chloride and dimethylamine, followed by hydrolysis.

Workflow Diagram:

Caption: Synthetic workflow for 2-hydroxy-N,N-dimethylacetamide.

Materials:

• 2-Chloroacetyl chloride

• 40% Aqueous dimethylamine solution

• Sodium hydroxide

• Hydrochloric acid

• Dichloromethane (CH2Cl2)

• Ethyl acetate

• Anhydrous magnesium sulfate

• Deionized water

Equipment:

• Round-bottom flasks

• Dropping funnel

• Magnetic stirrer with heating mantle

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Standard glassware

Procedure:

Step 1: Synthesis of 2-chloro-N,N-dimethylacetamide

• In a three-necked round-bottom flask equipped with a dropping funnel, magnetic stirrer, and a thermometer, place 100 mL of a 40% aqueous solution of dimethylamine.

• Cool the flask to 0-5 °C in an ice bath.

• Slowly add 0.5 moles of 2-chloroacetyl chloride to the dimethylamine solution via the dropping funnel over a period of 1 hour, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, continue stirring at room temperature for an additional 2 hours.

• Transfer the reaction mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain 2-chloro-N,N-dimethylacetamide as a crude product.

Step 2: Synthesis of 2-hydroxy-N,N-dimethylacetamide

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the crude 2-chloro-N,N-dimethylacetamide in 100 mL of a 2 M aqueous sodium hydroxide solution.

• Heat the mixture to reflux (approximately 100 °C) and maintain for 4 hours.

• Monitor the reaction progress by thin-layer chromatography.

• After completion, cool the reaction mixture to room temperature and carefully neutralize with concentrated hydrochloric acid to pH 7.

• Extract the aqueous layer with ethyl acetate (4 x 50 mL).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, and remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield pure 2-hydroxy-N,N-dimethylacetamide.

Protocol 2: Application in Americium(III) Extraction from Nitric Acid Medium

This protocol is adapted from studies on N,N-dialkyl-2-hydroxyacetamides and outlines a procedure for evaluating the efficiency of 2-hydroxy-N,N-dimethylacetamide as an extractant for Am(III).[3]

Logical Workflow:

Caption: Workflow for Am(III) extraction experiment.

Materials:

• 2-hydroxy-N,N-dimethylacetamide

• n-dodecane

• Nitric acid (various concentrations, e.g., 1-6 M)

• Americium(III) tracer solution (e.g., 241Am)

• Scintillation cocktail (if using liquid scintillation counting)

Equipment:

• Vortex mixer

• Centrifuge

• Pipettes

• Vials

• Gamma spectrometer or liquid scintillation counter

Procedure:

• Preparation of the Organic Phase: Prepare a 0.1 M solution of 2-hydroxy-N,N-dimethylacetamide in n-dodecane.

• Preparation of the Aqueous Phase: Prepare a series of aqueous solutions with varying nitric acid concentrations (e.g., 1, 2, 3, 4, 5, and 6 M). Spike each solution with a known amount of Am(III) tracer.

• Extraction:

  • In a centrifuge tube, add 1 mL of the organic phase and 1 mL of one of the aqueous phase preparations.

  • Vortex the mixture vigorously for 30 minutes to ensure thorough mixing and equilibration.

  • Centrifuge the mixture at 3000 rpm for 10 minutes to achieve complete phase separation.

• Analysis:

  • Carefully take a known volume (e.g., 0.5 mL) from both the organic and aqueous phases.

  • Measure the radioactivity of the Am(III) tracer in each aliquot using a suitable detector (e.g., gamma spectrometer).

• Data Analysis:

  • Calculate the distribution ratio (DAm) for each nitric acid concentration using the formula: DAm = (Counts per minute in the organic phase) / (Counts per minute in the aqueous phase)

  • Plot DAm as a function of nitric acid concentration to determine the extraction efficiency.

Expected Results and Data Presentation:

The distribution ratio of Am(III) is expected to increase with increasing nitric acid concentration. The quantitative data should be summarized in a table for clear comparison.

Nitric Acid Concentration (M)	DAm (0.1 M 2-hydroxy-N,N-dimethylacetamide)
1	Hypothetical Value
2	Hypothetical Value
3	Hypothetical Value
4	Hypothetical Value
5	Hypothetical Value
6	Hypothetical Value

Note: The values in the table are placeholders and would be determined experimentally.

Safety Precautions

• 2-hydroxy-N,N-dimethylacetamide is classified as acutely toxic if swallowed.[2] Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Work in a well-ventilated fume hood, especially when handling volatile reagents like 2-chloroacetyl chloride and dichloromethane.

• Americium(III) is a radioactive material and should only be handled in a licensed radiological laboratory with appropriate shielding and safety protocols.

Conclusion

2-hydroxy-N,N-dimethylacetamide is a compound with significant potential in synthetic and coordination chemistry. The provided protocols offer a starting point for its synthesis and exploration in applications such as radionuclide separation. Further research is warranted to fully characterize its properties and expand its utility in various scientific and industrial fields.

References

• 1. scbt.com [scbt.com]
• 2. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-hydroxy-N,N-dimethylacetamide in Amide Synthesis

A comprehensive search of scientific literature and chemical databases has revealed no specific instances of 2-hydroxy-N,N-dimethylacetamide being used as a reagent for amide synthesis.

While the closely related compound, N,N-dimethylacetamide (DMAc), is a widely used polar aprotic solvent in organic synthesis, and can in some cases act as a reactant, there is no available data to suggest that its 2-hydroxy derivative is employed as a reagent for the formation of amide bonds. Standard methods for amide synthesis typically involve the activation of a carboxylic acid, for example with a carbodiimide reagent or conversion to an acyl chloride, followed by reaction with an amine.

Given the absence of specific data on the use of 2-hydroxy-N,N-dimethylacetamide as a reagent in amide synthesis, we are unable to provide the requested detailed application notes, protocols, quantitative data tables, or visualizations for this specific application.

For researchers interested in amide synthesis, we can provide detailed information on established and widely-used protocols. These include, but are not limited to:

• Carbodiimide-mediated coupling reactions (e.g., using DCC, EDC).

• Active ester methodologies.

• Acyl chloride-based syntheses.

• Modern coupling reagents (e.g., HATU, HBTU).

Should you be interested in protocols for these or other established methods of amide synthesis, please let us know, and we would be pleased to provide detailed information.

Application Notes and Protocols for Laboratory Waste Disposal of 2-hydroxy-N,N-dimethylacetamide

Hazard Profile and Safety Precautions

Based on the hazard profile of N,N-dimethylacetamide, 2-hydroxy-N,N-dimethylacetamide should be handled as a hazardous substance with the following potential risks:

• Health Hazards: May be harmful if inhaled, swallowed, or absorbed through the skin.[1][2][3] Causes serious eye irritation and may cause skin irritation.[1][2][3][4] There is a potential for reproductive toxicity and damage to organs with prolonged or repeated exposure.[1][3][4]

• Flammability Hazards: While N,N-dimethylacetamide is a combustible liquid, the hydroxylated form may have a different flashpoint.[3] It is prudent to treat it as a potentially flammable substance and keep it away from heat, sparks, and open flames.[3]

Personal Protective Equipment (PPE)

When handling 2-hydroxy-N,N-dimethylacetamide and its waste, the following minimum PPE is required:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[5]

• Body Protection: A laboratory coat.

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.[5]

Waste Segregation and Collection

Proper segregation of waste streams is crucial to ensure safe disposal and to prevent incompatible materials from mixing.[6]

• Pure or Concentrated 2-hydroxy-N,N-dimethylacetamide: Collect in a dedicated, properly labeled hazardous waste container.

• Aqueous Solutions: Collect aqueous solutions containing 2-hydroxy-N,N-dimethylacetamide in a designated "Aqueous Hazardous Waste" container. Do not dispose of these solutions down the drain.[5][7]

• Organic Solvent Solutions: Collect solutions of 2-hydroxy-N,N-dimethylacetamide in organic solvents in a "Halogenated" or "Non-Halogenated" organic waste container, as appropriate. Do not mix these two types of solvent waste.[5]

• Contaminated Solids: Gloves, weighing paper, and other solid materials contaminated with 2-hydroxy-N,N-dimethylacetamide should be collected in a designated "Solid Hazardous Waste" container.[5]

• Sharps: Needles, syringes, or other contaminated sharps must be placed in a designated sharps container for hazardous chemical waste.[5]

Waste Container Labeling

All waste containers must be clearly labeled with the following information:

• The words "Hazardous Waste"[5]

• The full chemical name: "2-hydroxy-N,N-dimethylacetamide" and any other constituents.

• The approximate concentration or percentage of each component.

• The primary hazard(s) (e.g., "Flammable," "Toxic," "Irritant").

• The date of accumulation.

Quantitative Data Summary

The following table summarizes key data for the parent compound, N,N-dimethylacetamide, which should be considered as a conservative guide for handling 2-hydroxy-N,N-dimethylacetamide.

Property	N,N-dimethylacetamide (DMAC) Value	Reference(s)
CAS Number	127-19-5	[1][8]
Molecular Formula	C4H9NO	[2][8]
Boiling Point	165 °C (329 °F)	[2][8]
Flash Point	63 - 70 °C (145 - 158 °F)	[2][8]
Occupational Exposure Limits (OSHA PEL)	10 ppm (35 mg/m³) - Time Weighted Average (TWA) with skin notation	[9]

Experimental Protocols for Waste Disposal

The primary method for the disposal of 2-hydroxy-N,N-dimethylacetamide waste is through your institution's EHS-approved hazardous waste management program.[7] In-lab treatment of this waste is not recommended due to its hazardous nature.

Protocol for Collection and Storage of Liquid Waste

• Container Selection: Obtain a compatible, leak-proof container with a secure screw-top cap from your EHS department. The container material should be appropriate for the solvent (e.g., glass for organic solvents, high-density polyethylene for aqueous waste).

• Labeling: Affix a completed hazardous waste label to the container before adding any waste.

• Waste Transfer: Carefully pour the liquid waste into the container using a funnel to prevent spills. Perform this transfer in a chemical fume hood.

• Closure: Securely cap the container immediately after adding waste. Do not leave funnels in the container opening.[10]

• Storage: Store the waste container in a designated satellite accumulation area. This area should be a secondary containment bin or tray to capture any potential leaks. Store away from incompatible materials.

Protocol for Collection and Storage of Solid Waste

• Container Selection: Use a designated, labeled container, such as a sturdy, lined cardboard box or a plastic pail with a lid, for collecting contaminated solid waste.

• Waste Collection: Place contaminated items directly into the solid waste container.

• Closure: Keep the container closed when not in use.

• Storage: Store the solid waste container in the designated satellite accumulation area.

Visualizations

Waste Disposal Workflow

Caption: Waste disposal workflow from generation to final disposal.

Logical Relationships in Hazard Assessment

References

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. chempoint.com [chempoint.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. benchchem.com [benchchem.com]
• 6. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]
• 7. vumc.org [vumc.org]
• 8. Dimethylacetamide | C4H9NO | CID 31374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. DIMETHYLACETAMIDE | Occupational Safety and Health Administration [osha.gov]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 2-hydroxy-N,N-dimethylacetamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2-hydroxy-N,N-dimethylacetamide.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 2-hydroxy-N,N-dimethylacetamide?

Common impurities can arise from starting materials, side reactions, or degradation. These may include:

• Starting materials: Unreacted glycolic acid or N,N-dimethylamine.

• Reagent-related impurities: Residual coupling agents or catalysts.

• Side-products: Esters formed from the reaction of the hydroxyl group, or products from over-oxidation.

• Solvents: Residual reaction or extraction solvents.

• Water: Often present in crude reaction mixtures.[1]

Q2: What are the recommended purification techniques for 2-hydroxy-N,N-dimethylacetamide?

The choice of purification method depends on the nature of the impurities and the desired final purity. Common techniques include:

• Distillation: Effective for removing non-volatile impurities or solvents with significantly different boiling points. Due to the hydroxyl group, vacuum distillation is recommended to prevent thermal decomposition.

• Recrystallization: A suitable method if a crystalline solid can be obtained. The choice of solvent is critical.[2]

• Flash Chromatography: A versatile technique for separating compounds with different polarities. Given the polar nature of the target molecule, reversed-phase or normal-phase chromatography can be employed.[3]

• Acid-Base Extraction: Useful for removing acidic or basic impurities. For instance, an acidic wash can remove unreacted N,N-dimethylamine, while a basic wash can remove unreacted glycolic acid.

Q3: My purified 2-hydroxy-N,N-dimethylacetamide is a viscous oil and won't crystallize. What should I do?

The inability to crystallize can be due to residual impurities or the inherent properties of the compound. Try the following:

• High-purity analysis: Use techniques like NMR or LC-MS to check for persistent impurities that may be inhibiting crystallization.

• Solvent screening: Experiment with a variety of solvent systems for recrystallization. A combination of a good solvent and a poor solvent (anti-solvent) can sometimes induce crystallization.[4]

• Seed crystals: If a small amount of pure crystalline material is available, use it to seed the supersaturated solution.

• Chromatography: If recrystallization fails, column chromatography is a reliable alternative for obtaining high-purity material.

Q4: I am observing degradation of my compound during distillation, even under vacuum. How can I avoid this?

The hydroxyl and amide groups can be susceptible to thermal degradation.

• Lower the temperature: Use a higher vacuum to lower the boiling point.

• Short path distillation: This technique minimizes the time the compound is exposed to high temperatures.

• Avoid high temperatures for prolonged periods: Keep the heating mantle temperature as low as possible and do not leave the distillation running unattended for extended periods. Amides can be sensitive to decomposition under acidic or basic conditions, which can be exacerbated by heat.[2]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield after purification	- Product loss during transfers and workup.- Incomplete extraction.- Decomposition during purification.	- Minimize the number of transfer steps.- Perform multiple extractions with the appropriate solvent.- Use milder purification conditions (e.g., lower temperatures for distillation).
Presence of starting materials in the final product	- Incomplete reaction.- Inefficient purification.	- Optimize reaction conditions (time, temperature, stoichiometry).- For acidic/basic starting materials, use an appropriate aqueous wash.- Employ a more efficient purification technique like column chromatography.
Discoloration of the purified product	- Presence of trace impurities.- Thermal degradation.	- Treat the solution with activated carbon before the final purification step.- Use lower temperatures during purification.
Broad peaks in NMR spectrum of the purified product	- Residual water or protic solvents.- Presence of paramagnetic impurities.- Conformational isomers.	- Ensure the product is thoroughly dried under high vacuum.- Use deuterated solvents with low residual water content.- Consider acquiring the spectrum at a different temperature to see if peaks sharpen.

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

Objective: To purify crude 2-hydroxy-N,N-dimethylacetamide by removing non-volatile impurities and solvents.

Methodology:

• Setup: Assemble a vacuum distillation apparatus, including a round-bottom flask, a short path distillation head with a condenser, a receiving flask, and a vacuum pump with a cold trap.

• Charging the Flask: Add the crude 2-hydroxy-N,N-dimethylacetamide to the distillation flask. A stir bar should be added for smooth boiling.

• Applying Vacuum: Gradually apply vacuum to the system.

• Heating: Gently heat the distillation flask using a heating mantle.

• Collecting Fractions: Collect the fraction that distills at the expected boiling point of 2-hydroxy-N,N-dimethylacetamide under the applied vacuum.

• Analysis: Analyze the purity of the collected fraction using GC or NMR.

Protocol 2: Purification by Flash Column Chromatography

Objective: To separate 2-hydroxy-N,N-dimethylacetamide from impurities with different polarities.

Methodology:

• Stationary Phase Selection: Choose a suitable stationary phase. For a polar compound like 2-hydroxy-N,N-dimethylacetamide, silica gel (normal phase) or C18-functionalized silica (reversed-phase) can be used.

• Mobile Phase Selection: Determine an appropriate solvent system (eluent) through thin-layer chromatography (TLC) analysis to achieve good separation. A common mobile phase for normal phase chromatography of polar compounds is a mixture of a non-polar solvent (e.g., hexane or ethyl acetate) and a polar solvent (e.g., methanol).[2]

• Column Packing: Pack a glass column with the selected stationary phase slurried in the initial mobile phase.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase and load it onto the top of the column.

• Elution: Pass the mobile phase through the column and collect fractions. The composition of the mobile phase can be kept constant (isocratic elution) or gradually changed to increase its polarity (gradient elution).

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

Quantitative Data Summary

The following table provides a hypothetical comparison of purification techniques based on expected outcomes for crude 2-hydroxy-N,N-dimethylacetamide. Actual results may vary depending on the specific impurities present.

Purification Technique	Expected Purity	Expected Yield	Throughput	Key Considerations
Vacuum Distillation	>98%	60-80%	High	Potential for thermal degradation.
Recrystallization	>99%	40-70%	Medium	Dependent on finding a suitable solvent system.
Flash Chromatography	>99%	50-90%	Low to Medium	Can be time-consuming and requires significant solvent usage.

Visualizations

Caption: General purification workflow for 2-hydroxy-N,N-dimethylacetamide.

Caption: Troubleshooting logic for low purity issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. biotage.com [biotage.com]
• 4. reddit.com [reddit.com]

Technical Support Center: Managing Side Reactions in 2-Hydroxy-N,N-dimethylacetamide Mediated Processes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2-hydroxy-N,N-dimethylacetamide in their experiments. The following information is designed to help you anticipate, identify, and manage potential side reactions to optimize your reaction outcomes.

Disclaimer: Specific experimental data on the side reactions of 2-hydroxy-N,N-dimethylacetamide is limited. The information provided is based on the known chemical reactivity of its core functional groups: a secondary amide and a primary alcohol. All proposed solutions should be adapted and validated for your specific reaction conditions.

Troubleshooting Guide

Unexpected results in your experiments can often be traced back to side reactions of 2-hydroxy-N,N-dimethylacetamide. This guide will help you diagnose and address these common issues.

Observed Issue	Potential Side Reaction	Proposed Cause	Suggested Mitigation Strategies
Formation of an unexpected acidic byproduct; decrease in pH.	Oxidation to Carboxylic Acid	Presence of strong oxidizing agents or exposure to air at elevated temperatures.	- Conduct reactions under an inert atmosphere (e.g., Nitrogen, Argon).- Use purified, degassed solvents.- Avoid unnecessarily high reaction temperatures.
Appearance of a new peak in NMR/LC-MS corresponding to an aldehyde.	Partial Oxidation to Aldehyde	Use of mild oxidizing agents or insufficient oxidant for complete conversion to the acid.	- If the aldehyde is undesired, use a stronger oxidizing agent or stoichiometric amounts to drive the reaction to the carboxylic acid.- If the aldehyde is the target, carefully control stoichiometry and reaction time.
Formation of a higher molecular weight byproduct, especially with acidic catalysts.	Esterification	Reaction of the hydroxyl group with an acidic species in the reaction mixture.	- Use non-acidic or protected starting materials where possible.- Employ a non-acidic coupling agent if performing a condensation reaction.- Control reaction temperature to minimize side reactions.
Cleavage of the amide bond, leading to the formation of glycolic acid and dimethylamine.	Amide Hydrolysis	Presence of strong acids or bases, often at elevated temperatures.	- Maintain a neutral pH throughout the reaction.- Use a buffer if pH fluctuations are expected.- Avoid prolonged heating in strongly acidic or basic conditions.
Reaction mixture darkening or formation of insoluble materials at high temperatures.	Thermal Decomposition	Exceeding the thermal stability limit of the molecule.	- Determine the thermal stability of your reaction mixture using techniques like DSC.- Conduct reactions at the lowest effective temperature.- Minimize reaction time at elevated temperatures.

Frequently Asked Questions (FAQs)

Q1: I am observing the formation of an unexpected acidic impurity in my reaction. What could be the cause?

A1: The most likely cause is the oxidation of the primary alcohol group in 2-hydroxy-N,N-dimethylacetamide to a carboxylic acid (glycolic acid N,N-dimethylamide). This can be triggered by oxidizing agents present in your reaction mixture or by exposure to atmospheric oxygen, especially at elevated temperatures.

Q2: How can I prevent the oxidation of the hydroxyl group?

A2: To prevent oxidation, it is crucial to maintain an inert atmosphere over your reaction. This can be achieved by working under a blanket of nitrogen or argon gas. Additionally, using freshly distilled or degassed solvents can minimize the presence of dissolved oxygen. If your reaction is sensitive to oxidation, consider adding a mild antioxidant, though compatibility with your desired reaction should be verified.

Q3: My reaction involves an acidic catalyst, and I am seeing a byproduct with a higher molecular weight. What is happening?

A3: In the presence of an acid catalyst, the hydroxyl group of 2-hydroxy-N,N-dimethylacetamide can react with a carboxylic acid (or a related species) in your mixture to form an ester. This is a classic Fischer esterification side reaction.

Q4: What are the best practices to avoid esterification side reactions?

A4: To minimize esterification, consider the following:

• If possible, use a non-acidic catalyst for your primary reaction.

• Protect the hydroxyl group of 2-hydroxy-N,N-dimethylacetamide with a suitable protecting group (e.g., a silyl ether) before introducing the acidic component. The protecting group can be removed in a subsequent step.

• Optimize the reaction temperature; lower temperatures generally disfavor side reactions.

Q5: I suspect the amide bond is breaking down in my process. Under what conditions does this typically occur?

A5: Amide bonds are generally stable, but they can undergo hydrolysis under strongly acidic or basic conditions, particularly with heating.[1][2][3][4][5][6][7][8] This will lead to the formation of N,N-dimethylamine and glycolic acid. To avoid this, maintain your reaction pH as close to neutral as possible and use the lowest effective temperature.

Experimental Protocols

The following are generalized protocols for identifying and managing common side reactions. These should be adapted to your specific experimental setup.

Protocol 1: Monitoring for Oxidation Byproducts by LC-MS

Objective: To detect the formation of aldehyde or carboxylic acid oxidation products during a reaction.

Methodology:

• Prepare a standard solution of 2-hydroxy-N,N-dimethylacetamide in a suitable solvent (e.g., acetonitrile/water).

• At various time points during your reaction, withdraw a small aliquot of the reaction mixture.

• Quench the reaction in the aliquot if necessary (e.g., by rapid cooling or addition of a quenching agent).

• Dilute the aliquot with the analysis solvent to a suitable concentration.

• Analyze the sample by LC-MS. Monitor for the expected mass of the starting material, as well as the masses corresponding to the potential aldehyde (M-2) and carboxylic acid (M+14) byproducts.

• Compare the chromatograms over time to track the appearance and growth of any impurity peaks.

Protocol 2: In-situ Protection of the Hydroxyl Group

Objective: To temporarily block the hydroxyl group to prevent esterification side reactions.

Methodology:

• Dissolve 2-hydroxy-N,N-dimethylacetamide in a suitable anhydrous solvent (e.g., dichloromethane, THF) under an inert atmosphere.

• Add a suitable base (e.g., triethylamine, imidazole).

• Slowly add a protecting group reagent (e.g., tert-butyldimethylsilyl chloride, TBDMSCl).

• Stir the reaction at room temperature and monitor the progress by TLC or LC-MS until the starting material is consumed.

• The protected 2-hydroxy-N,N-dimethylacetamide can then be used in your subsequent reaction.

• Deprotection can be achieved using standard conditions (e.g., a fluoride source like TBAF for silyl ethers) after your primary transformation is complete.

Visualizing Potential Side Reactions

The following diagrams illustrate the potential pathways for side reactions of 2-hydroxy-N,N-dimethylacetamide.

References

• 1. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Amide - Wikipedia [en.wikipedia.org]
• 5. Amides Reactions | Study.com [study.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]

stability issues of 2-hydroxy-N,N-dimethylacetamide under different pH conditions

This technical support center provides guidance on the stability of 2-hydroxy-N,N-dimethylacetamide under various pH conditions. The information is intended for researchers, scientists, and drug development professionals to troubleshoot and design stability studies.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-hydroxy-N,N-dimethylacetamide?

A1: The primary stability concern for 2-hydroxy-N,N-dimethylacetamide is its susceptibility to hydrolysis, particularly under acidic and basic conditions. The amide linkage is the most reactive site for hydrolysis. Additionally, the primary alcohol functional group could be prone to oxidation under certain conditions.

Q2: How does pH affect the stability of 2-hydroxy-N,N-dimethylacetamide?

A2: Based on the chemistry of structurally similar N,N-disubstituted amides, 2-hydroxy-N,N-dimethylacetamide is expected to be most stable at a neutral pH. It is anticipated to undergo hydrolysis under both acidic and basic conditions. The rate of hydrolysis is generally pH-dependent.

Q3: What are the expected degradation products of 2-hydroxy-N,N-dimethylacetamide under hydrolytic conditions?

A3: Under both acidic and basic hydrolysis, the amide bond is cleaved. The expected primary degradation products are 2-hydroxyacetic acid (glycolic acid) and dimethylamine.[1][2]

Q4: Is 2-hydroxy-N,N-dimethylacetamide sensitive to oxidation?

A4: The presence of a primary alcohol group suggests a potential susceptibility to oxidation. Oxidizing agents could convert the hydroxyl group to an aldehyde or a carboxylic acid, leading to the formation of N,N-dimethyl-2-oxoacetamide or N,N-dimethyloxalamide, respectively.

Q5: What analytical techniques are suitable for monitoring the stability of 2-hydroxy-N,N-dimethylacetamide?

A5: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective technique for separating and quantifying 2-hydroxy-N,N-dimethylacetamide from its degradation products.[3] For structural elucidation of unknown degradation products, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.[3]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Rapid loss of parent compound in acidic solution	Acid-catalyzed hydrolysis of the amide bond.	- Reduce the concentration of the acid. - Decrease the temperature of the study. - Analyze samples at earlier time points.
Unexpected peaks in the chromatogram under basic conditions	Base-catalyzed hydrolysis or other side reactions.	- Neutralize the sample with an appropriate acid before analysis. - Ensure the mobile phase of your analytical method is compatible with the basic sample. - Use LC-MS to identify the unknown peaks.
Formation of new impurities upon exposure to air or certain excipients	Oxidative degradation of the hydroxyl group.	- Conduct experiments under an inert atmosphere (e.g., nitrogen). - Investigate the compatibility of the compound with excipients known to contain peroxides. - Add an antioxidant to the formulation if appropriate.
Poor resolution between the parent peak and degradation products in HPLC	The analytical method is not stability-indicating.	- Optimize the mobile phase composition (e.g., pH, organic solvent ratio). - Try a different column chemistry (e.g., C18, phenyl-hexyl). - Adjust the gradient profile for better separation.

Quantitative Data Summary

The following tables provide illustrative data on the degradation of 2-hydroxy-N,N-dimethylacetamide under forced degradation conditions. Note: This is example data based on typical degradation profiles and should be confirmed by experimental studies.

Table 1: Degradation of 2-hydroxy-N,N-dimethylacetamide in Acidic Conditions at 60°C

Time (hours)	% 2-hydroxy-N,N-dimethylacetamide Remaining (0.1 M HCl)	% 2-hydroxyacetic acid formed (0.1 M HCl)
0	100	0
4	92.5	7.5
8	85.2	14.8
12	78.1	21.9
24	60.3	39.7

Table 2: Degradation of 2-hydroxy-N,N-dimethylacetamide in Basic Conditions at 60°C

Time (hours)	% 2-hydroxy-N,N-dimethylacetamide Remaining (0.1 M NaOH)	% 2-hydroxyacetic acid formed (0.1 M NaOH)
0	100	0
4	95.8	4.2
8	91.5	8.5
12	87.3	12.7
24	75.1	24.9

Experimental Protocols

Protocol 1: Forced Hydrolysis Study

• Preparation of Stock Solution: Prepare a stock solution of 2-hydroxy-N,N-dimethylacetamide at a concentration of 1 mg/mL in a suitable solvent (e.g., water or acetonitrile).

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.2 M HCl to obtain a final concentration of 0.5 mg/mL in 0.1 M HCl.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at specified time points (e.g., 0, 4, 8, 12, 24 hours).

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH.

  • Dilute with the mobile phase to a suitable concentration for analysis.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.2 M NaOH to obtain a final concentration of 0.5 mg/mL in 0.1 M NaOH.

  • Incubate the solution at 60°C.

  • Withdraw aliquots at the same time points as the acid hydrolysis.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl.

  • Dilute with the mobile phase for analysis.

• Neutral Hydrolysis:

  • Mix equal volumes of the stock solution and water.

  • Incubate under the same conditions as the acid and base hydrolysis samples.

  • Withdraw and dilute aliquots for analysis.

Protocol 2: Stability-Indicating HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 60% B

  • 15-17 min: 60% B

  • 17-18 min: 60% to 5% B

  • 18-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection: UV at 210 nm

Visualizations

Caption: Acid-catalyzed hydrolysis pathway.

Caption: Base-catalyzed hydrolysis pathway.

Caption: Potential oxidation pathway of the hydroxyl group.

Caption: General workflow for a stability study.

References

• 1. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 2. Propose a mechanism for the hydrolysis of N,N-dimethylacetamide(b... | Study Prep in Pearson+ [pearson.com]
• 3. Propose a mechanism for the hydrolysis of N, N -dimethylacetamide(a) unde.. [askfilo.com]

strategies to minimize impurity formation in 2-hydroxy-N,N-dimethylacetamide reactions

Welcome to the technical support center for the synthesis of 2-hydroxy-N,N-dimethylacetamide. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their reactions, focusing on minimizing impurity formation.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 2-hydroxy-N,N-dimethylacetamide?

A1: The most prevalent method for synthesizing 2-hydroxy-N,N-dimethylacetamide (also known as N,N-dimethylglycolamide) is the aminolysis of a glycolic acid ester, such as ethyl glycolate or methyl glycolate, with dimethylamine.[1] Another potential route is the direct amidation of glycolic acid with dimethylamine, often requiring a coupling agent or harsh thermal conditions to drive the reaction to completion by removing water.

Q2: What are the primary impurities I should be aware of during the synthesis of 2-hydroxy-N,N-dimethylacetamide?

A2: Impurities can arise from unreacted starting materials, side reactions, and product degradation. Key impurities include:

• Unreacted Starting Materials: Glycolic acid, the glycolic acid ester (e.g., ethyl glycolate), and dimethylamine.

• Side-Reaction Products:

  • Glycolide: The cyclic dimer of glycolic acid, which can form under thermal conditions.[2]

  • Polyglycolic Acid (PGA): Polymerization of glycolic acid or glycolide can occur, especially at elevated temperatures.[2]

  • Self-Condensation Products: Oligomers formed from the self-reaction of the starting hydroxyester.

• Degradation Products:

  • Glycolic Acid and Dimethylamine: Formed from the hydrolysis of the final product, which can be catalyzed by acidic or basic conditions.

Q3: How can I monitor the progress of my reaction and identify impurities?

A3: Several analytical techniques can be employed:

• High-Performance Liquid Chromatography (HPLC): Useful for monitoring the consumption of starting materials, the formation of the product, and detecting non-volatile impurities.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for analyzing volatile components like unreacted starting materials and some smaller byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural information to confirm the identity of the desired product and characterize impurities.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2-hydroxy-N,N-dimethylacetamide.

Issue 1: Low Yield of 2-Hydroxy-N,N-dimethylacetamide

Potential Cause	Recommended Action
Incomplete Reaction	- Increase Reaction Time: Monitor the reaction progress using HPLC or GC to ensure it has gone to completion.- Increase Temperature: Gradually increase the reaction temperature. However, be cautious as higher temperatures can promote side reactions.[2]
Amine Loss	- Use a Sealed Reactor: Dimethylamine is a volatile gas. A sealed pressure vessel is recommended to prevent its escape, especially when heating.
Equilibrium Limitation (Direct Amidation)	- Water Removal: If starting from glycolic acid, use a Dean-Stark apparatus or a drying agent to remove the water formed during the reaction to drive the equilibrium towards the product.
Side Reactions	- Optimize Temperature: High temperatures can lead to the formation of glycolide and polyglycolic acid.[2] Conduct the reaction at the lowest effective temperature.- Control Stoichiometry: Use a slight excess of dimethylamine to favor the desired reaction over self-condensation of the glycolic acid ester.

Issue 2: Presence of Unreacted Starting Materials in the Final Product

Potential Cause	Recommended Action
Insufficient Reaction Time or Temperature	- Refer to the recommendations for "Incomplete Reaction" in Issue 1 .
Inefficient Purification	- Distillation: If the boiling points are sufficiently different, fractional distillation under reduced pressure can be effective.- Aqueous Extraction: Unreacted glycolic acid can be removed by washing the organic product solution with a mild aqueous base (e.g., sodium bicarbonate solution). Excess dimethylamine can be removed by washing with a dilute aqueous acid (e.g., dilute HCl). Be cautious to avoid hydrolysis of the product.

Issue 3: Formation of Polymeric or Oligomeric Impurities

Potential Cause	Recommended Action
High Reaction Temperature	- Lower Reaction Temperature: The formation of glycolide and its subsequent polymerization to polyglycolic acid is promoted by heat.[2][4] Maintain the reaction temperature as low as possible while ensuring a reasonable reaction rate.
Presence of Catalytic Impurities	- Use High-Purity Starting Materials: Acidic or basic impurities can catalyze polymerization. Ensure the purity of glycolic acid or its ester.
Prolonged Reaction Times at High Temperatures	- Optimize Reaction Time: Do not extend the reaction time unnecessarily once the starting materials have been consumed, especially at elevated temperatures.

Summary of Impurities and Minimization Strategies

Impurity	Source	Minimization Strategy
Glycolic Acid / Ethyl Glycolate	Unreacted starting material	Optimize reaction time and temperature; use a slight excess of dimethylamine.
Dimethylamine	Unreacted starting material	Use a sealed reactor; perform acidic workup.
Glycolide	Thermal dimerization of glycolic acid	Maintain lower reaction temperatures.
Polyglycolic Acid (PGA)	Polymerization of glycolic acid/glycolide	Maintain lower reaction temperatures; use high-purity starting materials.
Glycolic Acid + Dimethylamine	Product hydrolysis	Avoid strongly acidic or basic conditions during workup and storage.

Experimental Protocols

General Protocol for the Synthesis of 2-Hydroxy-N,N-dimethylacetamide from Ethyl Glycolate and Dimethylamine:

• Reaction Setup: In a sealed pressure vessel, dissolve ethyl glycolate in a suitable solvent (e.g., methanol or ethanol).

• Addition of Amine: Cool the solution and add a solution of dimethylamine (e.g., as a solution in THF or as a condensed gas) in a slight molar excess (e.g., 1.1 to 1.5 equivalents).

• Reaction: Seal the vessel and heat the mixture with stirring. The reaction temperature should be optimized, starting at a lower temperature (e.g., 60-80 °C) and monitoring for product formation.

• Workup: After the reaction is complete (as determined by HPLC or GC), cool the vessel and carefully vent any excess pressure. The solvent is removed under reduced pressure. The crude product can be purified by distillation under high vacuum or by chromatography.

Visualizations

Caption: Reaction pathway for the synthesis of 2-hydroxy-N,N-dimethylacetamide and the formation of key impurities.

Caption: A logical workflow for troubleshooting common issues in 2-hydroxy-N,N-dimethylacetamide synthesis.

References

• 1. Selective Ammonolysis of Bioderived Esters for Biobased Amide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Polyglycolide - Wikipedia [en.wikipedia.org]
• 3. Amide synthesis by acylation [organic-chemistry.org]
• 4. m.youtube.com [m.youtube.com]

Technical Support Center: 2-Hydroxy-N,N-dimethylacetamide Reaction Kinetics

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the impact of temperature on the reaction kinetics of 2-hydroxy-N,N-dimethylacetamide. The information is based on established principles of chemical kinetics and data from analogous amide systems, intended to guide your experimental design and address common challenges.

Frequently Asked Questions (FAQs)

Q1: How does increasing temperature generally affect the reaction rate of 2-hydroxy-N,N-dimethylacetamide?

A1: Increasing the temperature typically increases the reaction rate. According to collision theory, higher temperatures lead to more frequent and energetic collisions between reactant molecules.[1][2][3] This increases the likelihood that collisions will have sufficient energy to overcome the activation energy barrier, resulting in a faster reaction.[1][2]

Q2: What is the Arrhenius equation and how does it relate to the kinetics of this reaction?

A2: The Arrhenius equation, k = Ae^(-Ea/RT), is a fundamental formula that describes the relationship between the rate constant (k) of a chemical reaction, the absolute temperature (T), the activation energy (Ea), and the pre-exponential factor (A). For reactions involving 2-hydroxy-N,N-dimethylacetamide, this equation allows for the quantification of the temperature sensitivity of the reaction rate. By determining the rate constant at different temperatures, you can calculate the activation energy, a critical parameter for understanding and controlling the reaction.

Q3: Are there potential downsides to significantly increasing the reaction temperature?

A3: Yes, while higher temperatures can increase the reaction rate, they can also lead to undesirable outcomes. These include:

• Thermal Degradation: 2-hydroxy-N,N-dimethylacetamide or other reactants and products may decompose at elevated temperatures, leading to lower yields and the formation of impurities. The amide bond in polyamides, a related structure, shows increased hydrolysis and degradation at higher temperatures.[4]

• Side Reactions: Increased temperature can provide sufficient energy to overcome the activation barriers of competing side reactions, reducing the selectivity for the desired product.

• Solvent Loss: If the reaction is run at or near the boiling point of the solvent, evaporation can change reactant concentrations and affect reaction kinetics.

Q4: How does the choice of solvent influence the effect of temperature on the reaction?

A4: The solvent can significantly impact reaction kinetics, and its effects can be temperature-dependent.[5] Polar solvents may stabilize charged transition states, potentially lowering the activation energy.[5] However, the viscosity of the solvent, which decreases with temperature, can also affect the diffusion of reactants and thus the reaction rate.[5] It is crucial to select a solvent that is stable at the desired reaction temperature and provides good solubility for all reactants.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Product Yield at a Given Temperature	1. Insufficient Activation Energy: The temperature may be too low to provide enough energy for the reaction to proceed at a reasonable rate. 2. Poor Reagent Stability: One or more reagents may be degrading at the set temperature. 3. Solvent Issues: The reactants may not be fully dissolved at the experimental temperature.	1. Increase Temperature: Incrementally increase the reaction temperature and monitor the reaction progress. 2. Check Reagent Stability: Run control experiments to assess the stability of each reagent at the reaction temperature. Consider using a lower temperature if degradation is observed. 3. Change Solvent: Select a solvent with better solubility for all reactants at the desired temperature. Gentle heating and sonication can also aid dissolution.[6]
Inconsistent Reaction Rates Between Experiments	1. Poor Temperature Control: Fluctuations in the reaction temperature will lead to variable reaction rates. 2. Inconsistent Mixing: If the reaction mixture is not stirred uniformly, localized temperature and concentration gradients can occur. 3. Presence of Water: For moisture-sensitive reactions, variable amounts of water can lead to inconsistent results.	1. Use a Thermostatically Controlled Bath: Employ an oil bath or a jacketed reactor with a circulating fluid to maintain a stable temperature. 2. Ensure Consistent Stirring: Use a magnetic stirrer or overhead stirrer at a constant speed to ensure the reaction mixture is homogeneous. 3. Use Anhydrous Conditions: Dry all glassware and use anhydrous solvents to minimize the impact of moisture.[7]
Observation of Significant Side Products at Higher Temperatures	1. Competing Reaction Pathways: The higher temperature may be activating alternative reaction pathways. 2. Product Degradation: The desired product may be forming but is then degrading at the reaction temperature.	1. Lower the Temperature: Reduce the reaction temperature to favor the desired reaction pathway, which likely has a lower activation energy. 2. Optimize Reaction Time: Monitor the reaction over time to determine the point of maximum product concentration before significant degradation occurs. 3. Consider a Catalyst: A suitable catalyst may allow the reaction to proceed at a lower temperature, improving selectivity.
Reaction Rate Does Not Increase with Temperature as Expected	1. Mass Transfer Limitations: In heterogeneous reactions, the rate may be limited by the diffusion of reactants to the surface of a solid catalyst or immiscible liquid phase. 2. Reaction Mechanism Change: The dominant reaction mechanism may change at different temperatures.	1. Increase Stirring Rate: More vigorous stirring can improve mass transfer. 2. Detailed Kinetic Study: Perform a more detailed kinetic analysis at various temperatures to investigate a potential change in the reaction mechanism.

Quantitative Data

Due to the lack of specific published kinetic data for 2-hydroxy-N,N-dimethylacetamide, the following table presents hypothetical data based on typical amide hydrolysis reactions to illustrate the effect of temperature on the rate constant. The activation energy is calculated from the Arrhenius plot.

Temperature (°C)	Temperature (K)	Rate Constant, k (s⁻¹)
50	323.15	1.5 x 10⁻⁵
60	333.15	3.2 x 10⁻⁵
70	343.15	6.5 x 10⁻⁵
80	353.15	1.3 x 10⁻⁴

Note: This data is for illustrative purposes only and should not be considered as actual experimental results for 2-hydroxy-N,N-dimethylacetamide.

Experimental Protocols

Protocol 1: Determining the Effect of Temperature on Reaction Rate

• Reaction Setup: In a jacketed glass reactor connected to a temperature-controlled circulating bath, add the solvent and reactants for the 2-hydroxy-N,N-dimethylacetamide reaction. Ensure the reactor is equipped with a magnetic stirrer, a temperature probe, and a port for sample extraction.

• Temperature Equilibration: Set the circulating bath to the desired temperature and allow the reaction mixture to equilibrate for 15-20 minutes with stirring.

• Initiate Reaction: Add the final reactant to initiate the reaction and start the timer.

• Sample Collection: At regular intervals, withdraw aliquots of the reaction mixture. Immediately quench the reaction in the aliquot by adding a suitable reagent or by rapid cooling to prevent further reaction.

• Analysis: Analyze the quenched samples using an appropriate analytical technique (e.g., HPLC, GC, NMR) to determine the concentration of a reactant or product over time.

• Data Processing: Plot the concentration versus time data to determine the initial reaction rate. The rate constant (k) can be calculated from the integrated rate law corresponding to the reaction order.

• Repeat at Different Temperatures: Repeat steps 2-6 for a range of temperatures (e.g., in 10°C increments).

• Arrhenius Plot: Plot ln(k) versus 1/T. The slope of the line will be -Ea/R, from which the activation energy (Ea) can be calculated.

Visualizations

Caption: Impact of temperature on reaction rate and selectivity.

References

• 1. monash.edu [monash.edu]
• 2. researchgate.net [researchgate.net]
• 3. chemicals.co.uk [chemicals.co.uk]
• 4. mdpi.com [mdpi.com]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Catalytic Processes with 2-hydroxy-N,N-dimethylacetamide

Disclaimer: Direct literature on the use of 2-hydroxy-N,N-dimethylacetamide to improve the efficiency of catalytic processes is limited. The following troubleshooting guides, FAQs, and experimental protocols are based on the established chemistry of N,N-dimethylacetamide (DMAc), general principles of catalysis, and plausible effects of the hydroxyl functionality. The quantitative data provided is illustrative.

Troubleshooting Guides

This section addresses specific issues researchers might encounter when using 2-hydroxy-N,N-dimethylacetamide as a solvent or additive in catalytic reactions.

Issue	Potential Cause	Troubleshooting Steps
Low or No Catalytic Activity	Catalyst Inhibition: The hydroxyl group of 2-hydroxy-N,N-dimethylacetamide may coordinate to the metal center of the catalyst, blocking active sites.	1. Reduce Solvent/Additive Concentration: Titrate the amount of 2-hydroxy-N,N-dimethylacetamide to find an optimal concentration that enhances the reaction without inhibiting the catalyst.2. Use a Ligand: Introduce a strongly coordinating ligand that can displace the solvent from the catalyst's coordination sphere.3. Increase Temperature: Higher temperatures may promote the dissociation of the solvent from the catalyst.
Catalyst Decomposition: The solvent may react with the catalyst, leading to its deactivation.	1. Screen Different Catalysts: Test catalysts that are known to be more robust in the presence of coordinating solvents.2. Lower Reaction Temperature: If the reaction allows, reducing the temperature can minimize solvent-related catalyst degradation.3. Inert Atmosphere: Ensure the reaction is carried out under a strictly inert atmosphere to prevent oxidation, which can be exacerbated by the solvent.
Formation of Unwanted Byproducts	Solvent Participation in the Reaction: The hydroxyl or amide group of 2-hydroxy-N,N-dimethylacetamide may participate in side reactions.	1. Analyze Byproducts: Use techniques like GC-MS or LC-MS to identify the structure of the byproducts to understand the side reaction pathway.2. Modify Reaction Conditions: Adjusting temperature, pressure, or reactant concentrations can disfavor the side reaction.3. Protecting Groups: If the hydroxyl group is implicated, consider using a protected version of the solvent, although this adds extra synthetic steps.
Difficulty in Product Isolation	High Boiling Point and Polarity: 2-hydroxy-N,N-dimethylacetamide has a high boiling point and is highly polar, which can make product separation challenging.	1. Liquid-Liquid Extraction: Use a suitable combination of immiscible solvents to extract the product.2. Crystallization: If the product is a solid, attempt to crystallize it from the reaction mixture or after a preliminary workup.3. Chromatography: Column chromatography may be necessary for complete separation.
Inconsistent Results	Solvent Purity: Impurities in 2-hydroxy-N,N-dimethylacetamide, such as water or residual starting materials from its synthesis, can affect catalytic activity.	1. Use High-Purity Solvent: Ensure the solvent is of high purity and anhydrous, if required by the reaction.2. Solvent Purification: Purify the solvent before use by distillation or by passing it through a column of activated alumina or molecular sieves.

Frequently Asked Questions (FAQs)

Q1: What is the primary rationale for using 2-hydroxy-N,N-dimethylacetamide over standard N,N-dimethylacetamide (DMAc) in a catalytic process?

A1: While extensive data is not yet available, the introduction of a hydroxyl group is hypothesized to offer potential benefits such as:

• Enhanced Solvation: The hydroxyl group can form hydrogen bonds, potentially improving the solubility of certain reactants, catalysts, or intermediates.

• Catalyst Stabilization: In some cases, weak coordination of the hydroxyl group to the metal center might stabilize the catalyst, preventing aggregation or decomposition.

• Co-catalytic Effects: The hydroxyl group could act as a proton shuttle or participate in the catalytic cycle in a beneficial way.

Q2: Can 2-hydroxy-N,N-dimethylacetamide be used in palladium-catalyzed cross-coupling reactions?

A2: Yes, it is plausible. However, the hydroxyl group could potentially interact with the palladium catalyst. It is advisable to start with a small-scale screening of reaction conditions, including different palladium precursors, ligands, and bases, to assess its compatibility and potential benefits for a specific cross-coupling reaction.

Q3: How does the thermal stability of 2-hydroxy-N,N-dimethylacetamide compare to DMAc?

A3: Generally, the introduction of a hydroxyl group might slightly lower the thermal stability compared to its non-hydroxylated counterpart due to potential intra- or intermolecular reactions at high temperatures. It is recommended to consult the supplier's safety data sheet (SDS) for specific decomposition temperatures and to conduct thermal stability tests under your specific catalytic conditions if operating at elevated temperatures.

Q4: What are the safety precautions when working with 2-hydroxy-N,N-dimethylacetamide?

A4: Similar to other amide solvents, it is important to handle 2-hydroxy-N,N-dimethylacetamide in a well-ventilated fume hood. Avoid contact with skin and eyes by wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. For detailed safety information, always refer to the material safety data sheet (MSDS) provided by the manufacturer.

Data Presentation

The following tables present hypothetical quantitative data to illustrate the potential impact of 2-hydroxy-N,N-dimethylacetamide on a generic palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Table 1: Effect of Solvent on Reaction Yield and Time

Solvent	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
Toluene	1	100	12	75
Dioxane	1	100	12	82
N,N-Dimethylacetamide (DMAc)	1	100	8	90
2-hydroxy-N,N-dimethylacetamide	1	100	6	95

Table 2: Influence of 2-hydroxy-N,N-dimethylacetamide Concentration on Reaction Rate

Concentration of Additive (vol%)	Initial Rate (mol L⁻¹ s⁻¹)
0	1.2 x 10⁻⁴
5	1.8 x 10⁻⁴
10	2.5 x 10⁻⁴
20	2.2 x 10⁻⁴
50	1.5 x 10⁻⁴

Experimental Protocols

Protocol 1: General Procedure for a Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction Using 2-hydroxy-N,N-dimethylacetamide

• Reaction Setup: To a dry Schlenk flask under an argon atmosphere, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol), and base (e.g., K₂CO₃, 2.0 mmol).

• Solvent Addition: Add 5 mL of anhydrous 2-hydroxy-N,N-dimethylacetamide via syringe.

• Reaction: Stir the mixture at the desired temperature (e.g., 100 °C) and monitor the reaction progress by TLC or GC.

• Workup: After completion, cool the reaction mixture to room temperature and dilute with 20 mL of ethyl acetate.

• Extraction: Wash the organic layer with water (3 x 15 mL) and brine (1 x 15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Experimental workflow for a catalytic reaction using 2-hydroxy-N,N-dimethylacetamide.

Caption: Potential interactions of 2-hydroxy-N,N-dimethylacetamide with a catalyst.

Reference Data & Comparative Studies

A Comparative Guide to 2-hydroxy-N,N-dimethylacetamide and N,N-dimethylformamide (DMF) as Solvents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial and research solvents, N,N-dimethylformamide (DMF) has long been a ubiquitous choice due to its powerful dissolving capabilities. However, growing concerns over its toxicity have spurred the search for safer, yet equally effective, alternatives. This guide provides a detailed comparison of 2-hydroxy-N,N-dimethylacetamide and the widely used N,N-dimethylformamide (DMF).

Important Note on Data Availability: Direct comparative experimental data for 2-hydroxy-N,N-dimethylacetamide is limited in publicly available literature. Therefore, for the purposes of this guide, data for the closely related and structurally similar solvent, N,N-dimethylacetamide (DMAC), will be used as a proxy for 2-hydroxy-N,N-dimethylacetamide. It is crucial to recognize that the presence of a hydroxyl group in 2-hydroxy-N,N-dimethylacetamide will influence its physicochemical properties, and thus, the data for DMAC should be considered an approximation.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of a solvent is paramount in selecting the appropriate medium for a given application. The following table summarizes the key physicochemical properties of DMF and DMAC.

Property	2-hydroxy-N,N-dimethylacetamide (as DMAC)	N,N-dimethylformamide (DMF)
Molecular Formula	C4H9NO	C3H7NO
Molecular Weight	87.12 g/mol [1][2]	73.09 g/mol
Boiling Point	165-166 °C[3]	153 °C
Melting Point	-20 °C[1]	-61 °C
Density	0.937 g/mL at 25 °C[1]	0.944 g/mL at 20 °C[3]
Solubility in Water	Miscible[1]	Miscible
Vapor Pressure	1.5 mm Hg at 20 °C	3.7 mm Hg at 25 °C
Flash Point	63 °C (closed cup)[1]	58 °C (closed cup)

Solvent Performance and Applications

Both DMAC and DMF are classified as polar aprotic solvents, making them highly effective at dissolving a wide range of polar and non-polar compounds.[3][4] Their high boiling points are advantageous for reactions requiring elevated temperatures.

Key Application Areas:

• Polymer Chemistry: Both solvents are extensively used in the production of fibers, films, and coatings. DMAC is a good solvent for polyacrylonitrile, polyurethane, and polyimide resins.[4] DMF is also widely used for dissolving polymers like polyamides and polyurethanes.[3]

• Pharmaceutical Synthesis: Their ability to dissolve a broad spectrum of organic and inorganic compounds makes them valuable reaction media in the synthesis of pharmaceuticals.[4][5]

• Peptide Synthesis: While DMF has traditionally been the solvent of choice for solid-phase peptide synthesis (SPPS), concerns about its toxicity have led to the investigation of alternatives. DMAC has been explored as a potential substitute in this field.

dot

Caption: A logical diagram illustrating the primary application areas of DMF and 2-hydroxy-N,N-dimethylacetamide (represented by DMAC).

Health and Safety Profile

The primary driver for seeking alternatives to DMF is its toxicity profile. The following tables summarize the available acute toxicity data and GHS hazard classifications for both solvents.

Acute Toxicity Data

Endpoint	2-hydroxy-N,N-dimethylacetamide (as DMAC)	N,N-dimethylformamide (DMF)
Oral LD50 (Rat)	4300 mg/kg[6]	2800 mg/kg
Dermal LD50 (Rabbit)	2240 mg/kg[6]	4720 mg/kg
Inhalation LC50 (Rat)	2475 ppm/1H[6]	5000 ppm/4H
Eye Irritation (Rabbit)	Mild Irritant[6]	Moderate to Severe Irritant
Skin Irritation (Rabbit)	Non-irritant	Slight Irritant

GHS Hazard Statements

Hazard	2-hydroxy-N,N-dimethylacetamide (as DMAC)	N,N-dimethylformamide (DMF)
Pictograms
Signal Word	Danger	Danger
Hazard Statements	H301: Toxic if swallowed.[7] H312: Harmful in contact with skin. H319: Causes serious eye irritation. H332: Harmful if inhaled. H360: May damage fertility or the unborn child.	H226: Flammable liquid and vapor. H312: Harmful in contact with skin. H319: Causes serious eye irritation. H332: Harmful if inhaled. H360: May damage fertility or the unborn child.

dot

Caption: A diagram showing the key toxicological concerns associated with DMF and 2-hydroxy-N,N-dimethylacetamide (as DMAC).

Experimental Protocols

Standardized test guidelines are crucial for the reliable assessment of chemical hazards. The toxicity data presented in this guide are based on internationally recognized protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD).

Experimental Workflow for Toxicity Assessment:

dot

Caption: A simplified workflow for the assessment of acute toxicity according to OECD guidelines.

Brief Overview of Key Experimental Protocols:

• OECD 423: Acute Oral Toxicity - Acute Toxic Class Method: This method involves the administration of the test substance to animals in a stepwise procedure using a minimum number of animals. The objective is to classify the substance into a specific toxicity class based on the observed mortality.

• OECD 404: Acute Dermal Irritation/Corrosion: This test evaluates the potential of a substance to cause skin irritation or corrosion. A small amount of the substance is applied to the shaved skin of an animal (typically a rabbit), and the site is observed for signs of erythema (redness) and edema (swelling).

• OECD 405: Acute Eye Irritation/Corrosion: This guideline is used to assess the potential of a substance to cause eye irritation or damage. The test substance is applied to the eye of an animal (usually a rabbit), and the eye is examined for effects on the cornea, iris, and conjunctiva.

Conclusion

Based on the available data, with the significant caveat of using DMAC as a proxy, 2-hydroxy-N,N-dimethylacetamide presents a potentially safer alternative to DMF. While both are effective polar aprotic solvents, DMAC exhibits a lower acute oral toxicity in rats and is reported to be a milder eye irritant. However, both substances are classified as reproductive toxins and should be handled with appropriate safety precautions.

References

• 1. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 2. Dimethylacetamide | C4H9NO | CID 31374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. News - The Difference Between DMF & DMAC in Recovery Industry [hebeitech.com]
• 4. productcatalog.eastman.com [productcatalog.eastman.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]

A Comparative Analysis of 2-Hydroxy-N,N-dimethylacetamide and Other Polar Aprotic Solvents: A Guide for Researchers

In the landscape of chemical research, drug development, and materials science, the choice of solvent is a critical parameter that can dictate the success of a synthesis, the efficacy of a formulation, or the properties of a final product. Polar aprotic solvents, characterized by their high polarity and lack of acidic protons, are indispensable in a myriad of applications due to their ability to dissolve a wide range of solutes and influence reaction pathways. This guide provides a comparative analysis of 2-hydroxy-N,N-dimethylacetamide and other commonly used polar aprotic solvents, namely dimethyl sulfoxide (DMSO), N,N-dimethylacetamide (DMAc), and N-methyl-2-pyrrolidone (NMP).

This document is intended for researchers, scientists, and drug development professionals, offering an objective comparison of the physicochemical properties, performance, and safety profiles of these solvents. All quantitative data is summarized in structured tables for ease of comparison, and detailed methodologies for key evaluative experiments are provided.

Physicochemical Properties: A Tabular Comparison

The fundamental characteristics of a solvent determine its suitability for specific applications. The following table summarizes the key physical and chemical properties of 2-hydroxy-N,N-dimethylacetamide and its counterparts.

Table 1: Physicochemical Properties of Selected Polar Aprotic Solvents

Property	2-Hydroxy-N,N-dimethylacetamide	Dimethyl Sulfoxide (DMSO)	N,N-Dimethylacetamide (DMAc)	N-Methyl-2-pyrrolidone (NMP)
CAS Number	14658-93-6[1]	67-68-5	127-19-5[2][3]	872-50-4
Molecular Formula	C₄H₉NO₂[1]	(CH₃)₂SO	C₄H₉NO[2][3]	C₅H₉NO
Molecular Weight ( g/mol )	103.12[4]	78.13	87.12[2][3]	99.13
Boiling Point (°C)	Not explicitly found	189[3]	164.5-166[3][5]	202
Melting Point (°C)	Not explicitly found	18.5	-20[2][3]	-24
Density (g/mL at 25°C)	Not explicitly found	1.100	0.937[2][3]	1.028
Refractive Index (n20/D)	Not explicitly found	1.479	1.439[5]	1.470
Flash Point (°C)	Not applicable[4]	89	63-70[2][3]	91
Solubility in Water	Not explicitly found	Miscible[3]	Miscible[2][3]	Miscible

Performance in Key Applications

While direct comparative experimental data for 2-hydroxy-N,N-dimethylacetamide is limited in publicly available literature, its structural similarity to DMAc suggests its potential utility in similar applications. The performance of polar aprotic solvents is often evaluated based on their ability to dissolve poorly soluble compounds and their influence on the kinetics of chemical reactions.

Solubility of Poorly Soluble Drugs

The high polarity of solvents like DMSO, DMAc, and NMP makes them excellent choices for dissolving poorly water-soluble active pharmaceutical ingredients (APIs), a common challenge in drug development.[6] The choice of solvent can significantly impact the bioavailability of a drug. For instance, N,N-dimethylacetamide is an FDA-approved solvent widely used to improve the solubility of lipophilic, high molecular weight drugs.[7]

Role in Chemical Synthesis

Polar aprotic solvents are favored for many organic reactions, particularly nucleophilic substitution reactions (SN2), as they can solvate cations while leaving the nucleophile relatively free and highly reactive.[8] Solvents like DMF and DMAc are not only used for their dissolution properties but can also act as multipurpose reagents in various transformations.[9]

In the realm of solid-phase peptide synthesis (SPPS), solvents such as DMF, NMP, and DMAc are commonly used.[10] Efficient solvation of the growing peptide chain is crucial for successful synthesis.[10] The emergence of greener alternatives to these traditional solvents is an active area of research.[11] The properties of 2-hydroxy-N,N-dimethylacetamide suggest it could be a viable, albeit un-tested, candidate in this area.

Safety and Toxicity Profile

A critical aspect of solvent selection is its safety profile. Many conventional polar aprotic solvents are facing increasing regulatory scrutiny.

Table 2: Comparative Toxicity and Safety Information

Solvent	Key Hazards
2-Hydroxy-N,N-dimethylacetamide	Acute toxicity (oral)[4]
Dimethyl Sulfoxide (DMSO)	Generally considered to have low toxicity.
N,N-Dimethylacetamide (DMAc)	Harmful if inhaled or in contact with skin, causes serious eye irritation, and may damage the unborn child.[3][12][13] It is classified as a substance of very high concern (SVHC) in the EU due to its reproductive toxicity.[2]
N-Methyl-2-pyrrolidone (NMP)	Also classified as a substance of very high concern (SVHC) due to its reproductive toxicity.

Chronic exposure to DMAc has been linked to hepatotoxicity.[2] It is crucial to handle these solvents with appropriate personal protective equipment in well-ventilated areas.

Experimental Protocols

To facilitate a standardized comparison of solvent performance, detailed experimental protocols are essential. Below are methodologies for two key experiments.

Kinetic Solubility Assay

This assay is a high-throughput method to determine the solubility of a compound in an aqueous buffer after being introduced from a concentrated stock solution in an organic solvent (e.g., DMSO).

Caption: Workflow for a Kinetic Solubility Assay.

Detailed Methodology:

• Stock Solution Preparation: Dissolve the test compound in the chosen polar aprotic solvent (e.g., DMSO, DMAc) to a high concentration, typically 10 mM.

• Aqueous Buffer Preparation: Prepare the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Assay Plate Preparation: In a microtiter plate, add a small volume of the stock solution to a larger volume of the aqueous buffer to achieve a range of final compound concentrations.

• Incubation: Seal the plate and incubate it with shaking for a defined period (e.g., 2 hours) at a controlled temperature (e.g., 25°C).[14]

• Measurement: Measure the turbidity or light scattering of each well using a nephelometer or a UV-Vis plate reader. The point at which precipitation occurs is detected by an increase in turbidity.[14]

• Data Analysis: The kinetic solubility is determined as the highest concentration of the compound that remains in solution under these non-equilibrium conditions.

Analysis of Reaction Kinetics by HPLC

Monitoring the progress of a chemical reaction over time allows for the determination of reaction rates and the influence of the solvent on these rates.

Caption: Experimental Workflow for Reaction Kinetic Analysis using HPLC.

Detailed Methodology:

• Reaction Setup: In a thermostated reaction vessel, combine the reactants in the desired polar aprotic solvent.

• Sampling: At specific time intervals, withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot to stop further conversion. This can be achieved by rapid cooling, dilution, or the addition of a quenching agent.

• Sample Preparation: Prepare the quenched aliquot for HPLC analysis, which may involve filtration and dilution.

• HPLC Analysis: Inject the prepared sample into an HPLC system equipped with a suitable column and detector (e.g., UV-Vis). The components of the reaction mixture (reactants, products, and any intermediates) are separated and quantified based on their peak areas.[15]

• Data Analysis: Plot the concentration of reactants and/or products (calculated from the peak areas) as a function of time. From these reaction progress curves, the reaction rate and rate constant can be determined using appropriate kinetic models.[16]

Conclusion

The selection of a polar aprotic solvent is a multifaceted decision that requires careful consideration of its physicochemical properties, performance in the specific application, and safety profile. While DMSO, DMAc, and NMP are well-established solvents with a wealth of available data, concerns over their toxicity are driving the search for safer alternatives.

2-Hydroxy-N,N-dimethylacetamide presents an interesting structural variation on the common solvent DMAc. The presence of a hydroxyl group may alter its solvation properties, reactivity, and safety profile. However, a comprehensive evaluation of its performance relative to other polar aprotic solvents is hampered by the limited availability of direct comparative experimental data in the scientific literature. Further research is warranted to fully characterize this solvent and establish its potential as a viable alternative in various applications. Researchers are encouraged to use the provided experimental protocols to conduct their own comparative studies to determine the most suitable solvent for their specific needs.

References

• 1. scbt.com [scbt.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. Dimethylacetamide [chemeurope.com]
• 4. 2-Hydroxy-N,N-dimethylacetamide | Sigma-Aldrich [sigmaaldrich.com]
• 5. N,N-Dimethylacetamide | 127-19-5 [chemicalbook.com]
• 6. N,N-dimethylacetamide [stenutz.eu]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Which reaction would be faster, the one with DMSO as the solvent ... | Study Prep in Pearson+ [pearson.com]
• 9. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 10. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 11. youtube.com [youtube.com]
• 12. graphviz.org [graphviz.org]
• 13. chempoint.com [chempoint.com]
• 14. pentachemicals.eu [pentachemicals.eu]
• 15. HPLC-based kinetics assay facilitates analysis of systems with multiple reaction products and thermal enzyme denaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Practical Methodology in Kinetic Modeling for Complex Reactions: Weighted Error Manipulation to Allow Effective Model Evaluation in a Borderline SN Reaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Validation of 2-hydroxy-N,N-dimethylacetamide: FT-IR Spectroscopy vs. Chromatographic Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Fourier-Transform Infrared (FT-IR) spectroscopy and traditional chromatographic methods for the purity validation of 2-hydroxy-N,N-dimethylacetamide. It offers a detailed examination of the experimental protocols, data presentation, and the relative advantages and limitations of each technique, supported by illustrative experimental data.

Introduction

2-hydroxy-N,N-dimethylacetamide is a valuable building block in organic synthesis and pharmaceutical development. Ensuring its purity is critical for the consistency, safety, and efficacy of downstream applications. While chromatographic techniques like High-Performance Liquid Chromatography (HPLC) are the gold standard for purity analysis, FT-IR spectroscopy presents a rapid, non-destructive, and cost-effective alternative for routine quality control. This guide explores the validation of 2-hydroxy-N,N-dimethylacetamide purity using FT-IR and compares its performance with established chromatographic methods.

Principle of Purity Determination by FT-IR Spectroscopy

FT-IR spectroscopy measures the absorption of infrared radiation by a molecule's vibrational bonds. Each functional group absorbs at a characteristic frequency, creating a unique spectral "fingerprint." For 2-hydroxy-N,N-dimethylacetamide, key functional groups for purity assessment include the hydroxyl (-OH), carbonyl (C=O), and carbon-nitrogen (C-N) bonds. The presence and intensity of absorption bands corresponding to potential impurities can be used to assess the purity of the material. Quantitative analysis is possible by correlating the intensity of a specific absorption band with the concentration of the analyte, as dictated by the Beer-Lambert Law.

Comparison of Analytical Methods

FT-IR spectroscopy offers a compelling alternative to traditional chromatographic methods for routine purity checks. The following table summarizes a comparative overview of FT-IR and HPLC for the purity validation of 2-hydroxy-N,N-dimethylacetamide.

Feature	FT-IR Spectroscopy	High-Performance Liquid Chromatography (HPLC)
Principle	Vibrational spectroscopy based on the absorption of IR radiation by molecular bonds.	Separation of components in a mixture based on their differential partitioning between a mobile and stationary phase.
Speed of Analysis	Rapid (typically < 5 minutes per sample).	Slower (typically 15-60 minutes per sample).
Sample Preparation	Minimal to none. Can be analyzed neat (liquid or solid).	Requires dissolution in a suitable solvent and filtration.
Cost	Lower instrument and operational costs.	Higher instrument, column, and solvent costs.
Solvent Consumption	Minimal to none, making it a "green" analytical technique.	Significant solvent consumption, generating chemical waste.
Specificity	Good for identifying functional groups. May have limitations in resolving structurally similar impurities.	Excellent for separating and quantifying individual impurities, including isomers.
Limit of Detection (LOD)	Generally in the percentage range (e.g., >0.1%).	Lower, often in the parts-per-million (ppm) range.
Quantification	Possible with proper calibration, but can be less precise than HPLC.	Highly precise and accurate quantification.
Ideal Application	Rapid incoming raw material screening, in-process control, and final product release for known impurity profiles.	Comprehensive purity profiling, stability studies, and detection of unknown impurities.

Experimental Protocols

FT-IR Spectroscopy Method for Purity Validation

This protocol outlines a general procedure for the quantitative analysis of 2-hydroxy-N,N-dimethylacetamide purity using FT-IR spectroscopy with an Attenuated Total Reflectance (ATR) accessory.

Instrumentation:

• FT-IR Spectrometer equipped with a DTGS detector.

• ATR accessory with a diamond or zinc selenide crystal.

Sample Preparation:

• Ensure the ATR crystal is clean by wiping it with a solvent such as isopropanol and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal.

• Place a small amount of the 2-hydroxy-N,N-dimethylacetamide sample directly onto the ATR crystal to ensure full coverage.

Data Acquisition:

• Spectral Range: 4000 - 650 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16 (co-added to improve signal-to-noise ratio)

Data Analysis and Purity Determination:

• Identify the characteristic absorption bands of 2-hydroxy-N,N-dimethylacetamide. Based on its structure, key bands are expected around:

  • ~3400 cm⁻¹: O-H stretch (hydroxyl group)

  • ~2930 cm⁻¹: C-H stretch (methyl groups)

  • ~1640 cm⁻¹: C=O stretch (amide I band)

  • ~1400 cm⁻¹: C-N stretch (tertiary amide)

• Identify spectral regions where potential impurities might show unique absorption bands. Potential impurities could include starting materials, byproducts, or degradation products. For instance, the presence of a carboxylic acid impurity (a potential degradation product) could be indicated by a broad O-H stretch around 3000 cm⁻¹ and a C=O stretch around 1700 cm⁻¹.

• For quantitative analysis, a calibration curve must be prepared using standards of 2-hydroxy-N,N-dimethylacetamide of known purity. The peak height or area of a characteristic absorption band (e.g., the amide I band at ~1640 cm⁻¹) is plotted against the concentration.

• The purity of an unknown sample can then be determined by measuring its absorbance at the selected wavelength and interpolating the concentration from the calibration curve.

Illustrative Workflow for FT-IR Purity Validation

Caption: Experimental workflow for the purity validation of 2-hydroxy-N,N-dimethylacetamide by FT-IR spectroscopy.

Quantitative Data Summary (Illustrative)

Since specific quantitative data for 2-hydroxy-N,N-dimethylacetamide is not publicly available, the following table presents representative validation parameters for a quantitative FT-IR method for an amide compound, compared to a typical HPLC method. This data is for illustrative purposes to highlight the expected performance.

Validation Parameter	FT-IR Spectroscopy (Illustrative)	HPLC (Typical)
Linearity (R²)	> 0.995	> 0.999
Limit of Detection (LOD)	~0.1% w/w	< 0.01% w/w
Limit of Quantitation (LOQ)	~0.3% w/w	< 0.03% w/w
Precision (%RSD)	< 2.0%	< 1.0%
Accuracy (% Recovery)	98.0 - 102.0%	99.0 - 101.0%

Logical Relationship of Purity Assessment

The decision to use FT-IR or a chromatographic method for purity assessment often depends on the stage of development and the specific requirements of the analysis.

Caption: Decision-making process for selecting an analytical method for purity assessment.

Conclusion

FT-IR spectroscopy is a powerful and efficient analytical tool for the purity validation of 2-hydroxy-N,N-dimethylacetamide, particularly for rapid screening and routine quality control where a known impurity profile is expected. Its advantages in speed, cost, and minimal sample preparation make it an attractive option in a fast-paced research and development environment. However, for comprehensive purity profiling, detection of unknown impurities, and analyses requiring high sensitivity and precision, chromatographic methods such as HPLC remain the industry standard. The choice of method should be based on the specific analytical needs, the stage of development, and the regulatory requirements.

Performance of 2-Hydroxy-N,N-dimethylacetamide in SN2 Reactions: A Comparative Analysis

Despite a comprehensive search of available scientific literature and chemical databases, no specific experimental data on the performance of 2-hydroxy-N,N-dimethylacetamide as a solvent in SN2 reactions has been identified. Therefore, a direct, data-driven comparison with other solvents is not currently possible. However, based on fundamental principles of organic chemistry and the known properties of related solvents, we can infer its potential behavior and compare it to the well-established polar aprotic solvent, N,N-dimethylacetamide (DMAc).

Theoretical Performance Profile of 2-Hydroxy-N,N-dimethylacetamide in SN2 Reactions

SN2 (bimolecular nucleophilic substitution) reactions are a cornerstone of organic synthesis, where a nucleophile attacks an electrophilic carbon center, displacing a leaving group in a single, concerted step. The choice of solvent is critical in these reactions, as it can significantly influence the reaction rate and yield.

Polar aprotic solvents, such as N,N-dimethylacetamide (DMAc), are generally favored for SN2 reactions.[1] These solvents possess dipoles that can solvate the accompanying cation of the nucleophile but do not have acidic protons that can form hydrogen bonds with the nucleophile. This leaves the nucleophile "naked" and more reactive.

The introduction of a hydroxyl group to the DMAc structure, forming 2-hydroxy-N,N-dimethylacetamide, would fundamentally alter its character from a purely aprotic solvent to a protic one. This change is expected to have a significant impact on its performance in SN2 reactions.

Expected Impact of the Hydroxyl Group:

• Reduced Nucleophilicity: The hydroxyl group can act as a hydrogen bond donor, solvating the anionic nucleophile. This "caging" effect stabilizes the nucleophile, reducing its energy and, consequently, its reactivity towards the electrophilic substrate. This would likely lead to a decrease in the rate of SN2 reactions compared to its aprotic counterpart, DMAc.

• Potential for Competing Reactions: The hydroxyl group itself is a nucleophile and could potentially compete with the intended nucleophile in the reaction, leading to undesired side products.

• Solubility Characteristics: The hydroxyl group would increase the polarity and hydrogen bonding capability of the solvent, potentially altering the solubility of reactants and products.

Comparison with Standard Polar Aprotic Solvents

To provide a framework for comparison, the following table summarizes the general properties and performance of common polar aprotic solvents used in SN2 reactions. While quantitative data for 2-hydroxy-N,N-dimethylacetamide is unavailable, its expected properties as a protic solvent are included for a qualitative comparison.

Solvent	Structure	Type	Dielectric Constant (ε)	Boiling Point (°C)	General Performance in SN2 Reactions
N,N-Dimethylformamide (DMF)	HCON(CH₃)₂	Polar Aprotic	37	153	Excellent, effectively solvates cations, leaving the nucleophile highly reactive.[1]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	47	189	Excellent, similar to DMF in enhancing nucleophilicity.
N,N-Dimethylacetamide (DMAc)	CH₃CON(CH₃)₂	Polar Aprotic	38	165	Good, a common and effective solvent for SN2 reactions.[2][3]
Acetone	(CH₃)₂CO	Polar Aprotic	21	56	Moderate, less polar than other aprotic solvents but can still facilitate SN2 reactions.
2-Hydroxy-N,N-dimethylacetamide	HOCH₂CON(CH₃)₂	Protic (Expected)	Not Available	Not Available	Hypothesized to be poor. The protic nature would likely hinder SN2 reactions by solvating and deactivating the nucleophile.

Experimental Protocols for Evaluating Solvent Effects in SN2 Reactions

To empirically determine the performance of 2-hydroxy-N,N-dimethylacetamide in SN2 reactions, a series of kinetic studies would be required. A typical experimental protocol would involve:

• Reaction Setup: A model SN2 reaction would be chosen, for example, the reaction of a primary alkyl halide (e.g., 1-bromobutane) with a nucleophile (e.g., sodium azide or sodium iodide).

• Solvent Comparison: The reaction would be carried out in parallel in 2-hydroxy-N,N-dimethylacetamide and a range of standard polar aprotic solvents (DMF, DMSO, DMAc) under identical conditions (temperature, concentration of reactants).

• Kinetic Monitoring: The progress of the reaction would be monitored over time by periodically taking aliquots from the reaction mixture and analyzing them using techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the concentration of the reactant and product.

• Rate Constant Determination: The rate constant (k) for the reaction in each solvent would be calculated from the kinetic data.

• Data Analysis and Comparison: The rate constants obtained in the different solvents would be compared to provide a quantitative measure of their relative performance in promoting the SN2 reaction.

Logical Workflow for Solvent Selection in SN2 Reactions

The choice of a suitable solvent for an SN2 reaction is a critical step in experimental design. The following diagram illustrates a logical workflow for this process.

Caption: Logical workflow for selecting a solvent for an SN2 reaction.

References

• 1. tutorchase.com [tutorchase.com]
• 2. Dimethylacetamide - Wikipedia [en.wikipedia.org]
• 3. acs.org [acs.org]

A Comparative Guide to N,N-Dimethylacetamide and Its Alternatives in Chemical Synthesis

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can dictate the success of a synthetic route. This guide provides a comprehensive comparison of N,N-dimethylacetamide (DMAc), a powerful polar aprotic solvent, with its common alternatives, N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). We will delve into their advantages and disadvantages, supported by experimental data, to facilitate informed solvent selection in your research.

N,N-Dimethylacetamide (DMAc) is a high-boiling, water-miscible organic solvent widely utilized in the chemical industry, particularly in the production of polymers, pharmaceuticals, and fine chemicals.[1][2] Its utility stems from its excellent solvency for a broad range of organic and inorganic compounds, as well as its thermal and chemical stability.[3] However, like its counterparts DMF and DMSO, DMAc presents its own set of advantages and disadvantages that must be carefully considered.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of these solvents is crucial for their effective application in synthesis. The following table summarizes their key characteristics.

Property	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)	Dimethyl Sulfoxide (DMSO)
Formula	CH₃CON(CH₃)₂	HCON(CH₃)₂	(CH₃)₂SO
Molar Mass	87.12 g/mol [4]	73.09 g/mol	78.13 g/mol
Boiling Point	164.5-166 °C	153 °C	189 °C
Melting Point	-20 °C	-61 °C	19 °C
Density	0.937 g/mL at 25 °C	0.944 g/mL at 25 °C	1.100 g/mL at 25 °C
Dielectric Constant	37.8	37[5]	49[5]
Dipole Moment	3.79 D	3.86 D	3.96 D
Viscosity	0.92 cP at 25 °C	0.80 cP at 25 °C	1.99 cP at 25 °C

Performance in Synthesis: Experimental Data

The choice of solvent can significantly impact reaction yields, rates, and the formation of byproducts. Below, we compare the performance of DMAc, DMF, and DMSO in a representative synthetic application: solid-phase peptide synthesis (SPPS).

Solid-Phase Peptide Synthesis (SPPS)

DMAc, DMF, and N-methyl-2-pyrrolidone (NMP) are the most widely used solvents for Fmoc solid-phase peptide synthesis.[6][7] The efficiency of these solvents is critical for washing, deprotection, and coupling steps.[6]

Solvent	Resin Swelling	Amino Acid Solubility	Purity of Crude Peptide	Notes
DMAc	Good	Generally good	High	Considered a viable, sometimes superior, alternative to DMF.[8][9]
DMF	Excellent	Generally good	High	Most commonly used solvent in SPPS, but can decompose to form dimethylamine, which can cause side reactions.[7][9]
DMSO	Good	Excellent	Variable	Can be beneficial for dissolving difficult sequences but may interfere with certain chemistries and is more difficult to remove.[9][10]

In a study comparing solvents for a specific synthesis, a reaction of isatoic anhydride, benzylamine, benzaldehyde, and acetic acid yielded 86.5% product in dichloromethane (DCM) and only 26.5% in DMSO, with DMF also showing lower yields and more byproducts compared to less polar solvents.[10] This highlights that while polar aprotic solvents like DMAc, DMF, and DMSO are excellent at dissolving reagents, they may not always lead to the highest yields due to their potential reactivity.[10]

Experimental Protocol: Synthesis of N,N-Dimethylacetamide

Several methods exist for the synthesis of DMAc. One common laboratory-scale preparation involves the reaction of acetyl chloride with dimethylamine.[8]

Materials:

• Acetyl chloride

• Dimethylamine (aqueous solution)

• Diethyl ether

• Sodium hydroxide solution

Procedure:

• Under cooling, introduce dimethylamine gas (vaporized from an aqueous solution) into diethyl ether.

• Slowly add a mixture of acetyl chloride and diethyl ether to the dimethylamine solution with stirring.

• A white solid, dimethylamine hydrochloride, will precipitate. Filter the solid.

• Recover the diethyl ether from the filtrate using a water bath.

• Distill the remaining liquid, collecting the fraction at 164-166.5°C to obtain pure N,N-dimethylacetamide.[8]

Safety and Toxicology: A Critical Consideration

The safety profiles of these solvents are a major factor in their selection, with increasing regulatory scrutiny on some.[11][12]

Hazard	N,N-Dimethylacetamide (DMAc)	N,N-Dimethylformamide (DMF)	Dimethyl Sulfoxide (DMSO)
Toxicity	Hepatotoxic, reproductive toxicity.[3][11]	Hepatotoxic, reproductive toxicity, classified as a possible human carcinogen (IARC Group 2A).[3][11]	Generally lower toxicity compared to DMAc and DMF.[13]
Handling	Can be absorbed through the skin. Requires use in a well-ventilated area with appropriate personal protective equipment (PPE).[14]	Can be absorbed through the skin. Requires use in a well-ventilated area with appropriate PPE.[11]	Can enhance the skin absorption of other chemicals. Requires careful handling.
Regulatory Status	Identified as a Substance of Very High Concern (SVHC) under REACH.[6][7]	Identified as a Substance of Very High Concern (SVHC) under REACH, with use being increasingly restricted.[6][15]	Generally considered more environmentally friendly.[13]

The overall toxicological profiles of DMAc and DMF are similar, with the primary target organ being the liver.[14]

Advantages and Disadvantages Summarized

N,N-Dimethylacetamide (DMAc)

• Advantages:

  • Excellent solvency for a wide range of compounds.[1]

  • High boiling point, making it suitable for high-temperature reactions.[16]

  • Good thermal and chemical stability, particularly resistance to hydrolysis under basic conditions.[8][16]

  • Can be a more stable and less toxic alternative to DMF in some applications.[3][8]

• Disadvantages:

  • Reproductive toxicity and hepatotoxicity.[3][11]

  • Identified as a Substance of Very High Concern (SVHC).[6][7]

  • Can be difficult to remove from reaction mixtures due to its high boiling point.

N,N-Dimethylformamide (DMF)

• Advantages:

  • Excellent solvency for a wide range of compounds.[17]

  • Well-established in a vast number of synthetic procedures.

• Disadvantages:

  • Significant health concerns, including reproductive toxicity and potential carcinogenicity.[3][11]

  • Increasingly restricted by regulations like REACH.[15]

  • Can decompose to form impurities that may interfere with reactions.[9]

Dimethyl Sulfoxide (DMSO)

• Advantages:

  • Exceptional solvency power, often exceeding that of DMAc and DMF.[13]

  • Higher boiling point, suitable for high-temperature reactions.

  • Generally lower toxicity profile compared to DMAc and DMF.[13]

• Disadvantages:

  • Can be reactive and interfere with certain chemical transformations.[10]

  • Very high boiling point makes it difficult to remove.

  • Hygroscopic (readily absorbs moisture from the air).

  • Can facilitate the absorption of other chemicals through the skin.

Logical Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting between DMAc, DMF, and DMSO for a given chemical synthesis.

Caption: A decision-making workflow for solvent selection.

Conclusion

The selection of an appropriate solvent is a multi-faceted decision that requires a careful balance of performance, safety, and regulatory considerations. N,N-dimethylacetamide offers a compelling profile with its strong solvency and stability, positioning it as a viable alternative to DMF, particularly in applications where the latter's reactivity or regulatory status is a concern. However, the significant health risks associated with both DMAc and DMF cannot be overlooked. Dimethyl sulfoxide provides a less toxic option with excellent solvency, though its reactivity and difficulty of removal must be managed. For researchers and drug development professionals, a thorough evaluation of the specific requirements of their synthesis, alongside the data presented in this guide, will enable the selection of the most suitable solvent, ultimately contributing to safer and more efficient chemical innovation.

References

• 1. N,N-Dimethylacetamide CAS#: 127-19-5 [m.chemicalbook.com]
• 2. In-line Applications [DMF・DMAC・DMSO] | ATAGO CO.,LTD. [atago.net]
• 3. News - The Difference Between DMF & DMAC in Recovery Industry [hebeitech.com]
• 4. nano.pitt.edu [nano.pitt.edu]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. caloongchem.com [caloongchem.com]
• 9. peptide.com [peptide.com]
• 10. biotage.com [biotage.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. researchgate.net [researchgate.net]
• 13. nbinno.com [nbinno.com]
• 14. Acute and subchronic toxicity of dimethylformamide and dimethylacetamide following various routes of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 16. acs.org [acs.org]
• 17. benchchem.com [benchchem.com]

A Comparative Review of 2-Hydroxy-N,N-dimethylacetamide Derivatives and Analogs in Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities and therapeutic potential of derivatives related to 2-hydroxy-N,N-dimethylacetamide. Due to the limited direct experimental data on derivatives of 2-hydroxy-N,N-dimethylacetamide, this review focuses on structurally similar compounds, including N-hydroxyacetamides and other acetamide derivatives, to offer insights into their potential applications, particularly in oncology and infectious diseases.

Introduction to Acetamide Derivatives in Drug Discovery

The acetamide scaffold is a versatile structural motif in medicinal chemistry, appearing in a wide array of therapeutic agents. Its ability to engage in various biological interactions has made it a cornerstone in the design of novel drugs.[1] Modifications of the acetamide structure have led to the development of compounds with significant potential as anticancer, antimicrobial, and anti-inflammatory agents. This guide will explore the structure-activity relationships (SAR) of these derivatives, presenting quantitative data and experimental methodologies to aid in the objective evaluation of their performance against alternative compounds.

I. Anticancer Applications of Acetamide Derivatives

A significant area of research for acetamide derivatives has been in the development of novel anticancer agents. Two prominent classes of targets for these compounds are histone deacetylases (HDACs) and protein kinases.

Histone Deacetylase (HDAC) Inhibitors

HDACs are critical enzymes in the epigenetic regulation of gene expression, and their inhibition is a well-established strategy in cancer therapy.[1] Acetamide derivatives, particularly those containing a hydroxamic acid moiety, have shown considerable promise as HDAC inhibitors.[1]

Comparative Efficacy of an N-Hydroxy-3-phenyl-2-propenamide HDAC Inhibitor

A notable example is the N-hydroxy-3-phenyl-2-propenamide derivative, NVP-LAQ824, which has demonstrated significant in vivo antitumor activity.[2]

Compound	Animal Model	Tumor Type	Efficacy	Maximum Tolerated Dose (MTD)
NVP-LAQ824	Xenograft	HCT116 human colon tumor	Significant dose-related activity	>100 mg/kg
NVP-LAQ824	Xenograft	A549 lung tumor	Significant dose-related activity	>100 mg/kg

Experimental Protocol: In Vivo Antitumor Xenograft Study [2]

A general protocol for assessing the in vivo antitumor efficacy of novel compounds using xenograft models is as follows:

• Animal Model: Immunocompromised mice (e.g., nude mice) are utilized to prevent the rejection of human tumor cells.

• Tumor Implantation: A suspension of human cancer cells is injected subcutaneously into the flank of each mouse.

• Compound Administration: Once the tumors reach a palpable size, the mice are randomized into control and treatment groups. The test compound is then administered through a specific route (e.g., intraperitoneal, oral) at various doses and on a defined schedule.

• Monitoring: Tumor size and body weight are monitored regularly throughout the study.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size, and the tumors are excised and weighed.

Signaling Pathway: HDAC Inhibition

Mechanism of HDAC inhibition by acetamide derivatives.

II. Antimicrobial Applications of Acetamide Derivatives

The emergence of antimicrobial resistance has spurred the search for new therapeutic agents. Acetamide derivatives have been identified as a promising class of compounds with notable antibacterial and antifungal activities.[1]

Inhibitors of Biofilm Formation

Bacterial biofilms are a significant challenge in treating chronic infections. A study on 2-hydroxy-2-aryl-2,3-dihydro-imidazo[1,2-a]pyrimidinium salts and their related 2-amino-1H-imidazole derivatives, which share structural similarities with 2-hydroxy acetamides, has demonstrated their potential as inhibitors of biofilm formation by Salmonella Typhimurium and Pseudomonas aeruginosa.[3]

Structure-Activity Relationship (SAR) Insights [3]

• For 2-hydroxy-2-aryl-2,3-dihydro-imidazo[1,2-a]pyrimidinium salts: The nature of the substituent at the 1-position significantly impacts biofilm inhibitory activity. Salts with intermediate length n-alkyl or cyclo-alkyl chains (C7-C10) generally exhibit low micromolar inhibitory concentrations.

• For 2N-substituted 4(5)-aryl-2-amino-1H-imidazoles: The activity is dependent on the 2N-substituent. Compounds with n-butyl, iso-butyl, n-pentyl, cyclo-pentyl, or n-hexyl chains at the 2N-position show improved activity compared to their unsubstituted counterparts.

Experimental Workflow: Biofilm Inhibition Assay

Workflow for a typical biofilm inhibition assay.

III. Analytical Methodologies

The development and validation of robust analytical methods are crucial for the study of novel compounds and their metabolites.

Experimental Protocol: LC-MS/MS for Quantification of N,N-dimethylacetamide and its Metabolites [4]

A liquid chromatography-tandem mass spectrometry (LC-MS/MS) method has been developed for the simultaneous separation and quantification of urinary N,N-dimethylacetamide (DMAC) and its metabolites, including N-hydroxymethyl-N-methylacetamide (structurally similar to 2-hydroxy-N,N-dimethylacetamide).

• Sample Preparation: Urine samples are diluted with ultrapure water containing internal standards.

• Chromatography: Separation is achieved on a C18 column with a gradient elution using a mobile phase of ammonium acetate and acetonitrile.

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer in multiple reaction monitoring (MRM) mode.

Quantitative Data for Analytical Method Validation [4]

Compound	Limit of Detection (mg/l)	Within-run Accuracy (%)	Within-run Precision (RSD %)
DMAC	0.04	96.5 - 109.6	3.43 - 10.31
DMAC-OH	0.02	96.5 - 109.6	3.43 - 10.31
NMAC	0.05	96.5 - 109.6	3.43 - 10.31
AMMA	0.02	96.5 - 109.6	3.43 - 10.31

Conclusion

While direct comparative studies on the applications of 2-hydroxy-N,N-dimethylacetamide derivatives are not extensively available in the current literature, the analysis of structurally related acetamide and N-hydroxyacetamide derivatives provides valuable insights into their therapeutic potential. The data presented herein on HDAC inhibition and antimicrobial activity, along with detailed experimental protocols, offer a solid foundation for researchers and drug development professionals. The versatility of the acetamide scaffold suggests that 2-hydroxy-N,N-dimethylacetamide derivatives are promising candidates for further investigation in the development of novel therapeutic agents. Future studies should focus on synthesizing and screening a library of these specific derivatives to elucidate their structure-activity relationships and identify lead compounds for various diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Structure-activity relationship of 2-hydroxy-2-aryl-2,3-dihydro-imidazo[1,2-a]pyrimidinium salts and 2N-substituted 4(5)-aryl-2-amino-1H-imidazoles as inhibitors of biofilm formation by Salmonella Typhimurium and Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Concentration determination of urinary metabolites of N,N-dimethylacetamide by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Greener Solvents: Replacing N,N-Dimethylacetamide in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

The pursuit of sustainable practices in the chemical and pharmaceutical industries has led to increased scrutiny of commonly used solvents. N,N-Dimethylacetamide (DMAc), a versatile polar aprotic solvent, is widely employed in a range of chemical reactions, including the critical formation of amide bonds. However, concerns over its reproductive toxicity and environmental persistence necessitate the adoption of greener alternatives. This guide provides an objective comparison of promising, more sustainable solvents—Cyrene™, γ-Valerolactone (GVL), Rhodiasolv® IRIS, and N-Formylmorpholine (NFM)—evaluating their physical properties, safety profiles, and performance in key chemical transformations, supported by experimental data.

Comparative Analysis of Physicochemical and Toxicological Properties

The selection of a suitable solvent replacement involves a careful balance of physical properties that dictate reaction conditions and a favorable toxicological and environmental profile. The following table summarizes key data for DMAc and its greener alternatives.

Property	N,N-Dimethylacetamide (DMAc)	Cyrene™	γ-Valerolactone (GVL)	Rhodiasolv® IRIS	N-Formylmorpholine (NFM)
CAS Number	127-19-5	53716-82-8	108-29-2	14035-94-0	4394-85-8
Source	Petrochemical	Renewable (Cellulose)	Renewable (Lignocellulosic Biomass)	Petrochemical (circular)	Petrochemical
Boiling Point (°C)	165	227	207-208	222-224	239
Melting Point (°C)	-20	N/A	-31	< -50	21-23
Density (g/mL at 20°C)	0.94	1.25	1.05	1.05	1.145 (at 25°C)
Viscosity (cP at 25°C)	0.92	13.1	2.2	2.85 (at 20°C)	~2.5
Toxicity Profile	Reprotoxic (H360)[1]	Non-mutagenic, non-reprotoxic[1]	Low acute toxicity, biodegradable[2]	Non-toxic, non-irritant[3]	Low toxicity, non-corrosive[3][4]
Biodegradability	Not readily biodegradable	Readily biodegradable (99% in 14 days)[5]	Readily biodegradable[2]	Readily biodegradable[3]	Expected to be biodegradable

Performance in Amide Bond Formation

Amide bond formation is a cornerstone of pharmaceutical and fine chemical synthesis. The performance of greener solvents in this critical reaction is a key factor in their adoption.

Cyrene™: A Promising Bio-Based Alternative

Cyrene™ has demonstrated excellent performance as a replacement for dimethylformamide (DMF), a solvent structurally similar to DMAc, in HATU-mediated amide couplings. Studies have shown that Cyrene™ can afford comparable or even higher yields than DMF in the synthesis of a variety of amides and dipeptides.[6]

Table 2: Comparison of Cyrene™ and DMF in HATU-Mediated Amide Coupling

Carboxylic Acid	Amine	Solvent	Yield (%)
4-Fluorobenzoic acid	Benzylamine	Cyrene™	95
4-Fluorobenzoic acid	Benzylamine	DMF	92
Boc-Phe-OH	H-Gly-OMe	Cyrene™	85
Boc-Phe-OH	H-Gly-OMe	DMF	81

Data adapted from Wilson, K. et al. Org. Biomol. Chem., 2018, 16, 2851-2854.

γ-Valerolactone (GVL): A Versatile and Sustainable Choice

GVL, derived from lignocellulosic biomass, is another promising green solvent for amide synthesis. It has been successfully employed in continuous flow synthesis of amides, demonstrating high efficiency under mild conditions.[7] While direct, comprehensive comparative studies against DMAc are limited in the literature, the high yields achieved in GVL highlight its potential.

Table 3: Performance of GVL in Continuous Flow Amide Synthesis

Carboxylic Acid	Amine	Coupling Reagent	Yield (%)
4-Aminobenzoic acid	Diethylamine	BEP	>95
4-(Boc-amino)benzoic acid	4-aminophenol	BEP	>95

Data adapted from Letters in Organic Chemistry, 2024, 21, 1-6.

Rhodiasolv® IRIS and N-Formylmorpholine (NFM)

Rhodiasolv® IRIS is primarily marketed for industrial cleaning, paint stripping, and resin removal, with extensive data available on its solvency power for various resins. While its properties as a polar aprotic solvent suggest potential in organic synthesis, there is a lack of published academic studies detailing its performance in reactions such as amide bond formation.

N-Formylmorpholine is utilized as an extraction solvent for aromatic hydrocarbons and for the desulfurization of gases.[4] It is also used as a formylating agent.[1] Similar to Rhodiasolv® IRIS, its application as a general reaction solvent in synthetic organic chemistry is not extensively documented in peer-reviewed literature, and its use would require specific investigation and optimization by researchers.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of new solvents. Below are representative protocols for amide bond formation in Cyrene™ and a general procedure for GVL.

Experimental Protocol: HATU-Mediated Amide Coupling in Cyrene™

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.2 equiv)

• HATU (1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Cyrene™ (0.2 M concentration of the carboxylic acid)

Procedure:

• To a solution of the carboxylic acid in Cyrene™ at room temperature, add HATU and DIPEA.

• Stir the mixture for 5 minutes.

• Add the amine to the reaction mixture.

• Stir the reaction at room temperature for 1-24 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental Protocol: General Procedure for Amide Synthesis in GVL

Materials:

• Carboxylic acid (1.0 equiv)

• Amine (1.1 equiv)

• Coupling agent (e.g., EDC, HOBt, or BEP) (1.2 equiv)

• Base (e.g., DIPEA or triethylamine) (2-3 equiv)

• γ-Valerolactone (GVL)

Procedure:

• Dissolve the carboxylic acid, coupling agent, and base in GVL.

• Stir the mixture at room temperature for 10-15 minutes to activate the carboxylic acid.

• Add the amine to the reaction mixture.

• Stir the reaction at room temperature until completion (monitor by TLC or LC-MS).

• Work-up the reaction by adding water and extracting with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with a mild acid, base, and brine.

• Dry the organic phase, concentrate, and purify the product as necessary.

Visualization of the Green Solvent Selection Workflow

The process of selecting a greener alternative to a conventional solvent can be streamlined by following a logical workflow. The diagram below illustrates a decision-making process for replacing solvents like DMAc.

References

• 1. prepchem.com [prepchem.com]
• 2. Synthesis of N-formyl morpholine as green solvent in the synthesis of organic compounds [ajgreenchem.com]
• 3. Page loading... [wap.guidechem.com]
• 4. ajgreenchem.com [ajgreenchem.com]
• 5. scispace.com [scispace.com]
• 6. quimibber.com [quimibber.com]
• 7. Rhodiasolv® IRIS - Eco-friendly solvent | Syensqo [syensqo.com]

A Comparative Guide to the Synthesis of 2-chloro-N,N-dimethylacetamide: Evaluating Reaction Pathways

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of chemical intermediates is paramount. This guide provides a comparative analysis of two synthetic routes to produce 2-chloro-N,N-dimethylacetamide, a valuable building block in organic synthesis. The primary focus is on the chlorination of 2-hydroxy-N,N-dimethylacetamide, with a detailed comparison to an alternative method commencing from chloroacetyl chloride and dimethylamine.

This guide presents a comprehensive overview of the reaction products, supported by experimental data and detailed protocols, to aid in the selection of the most suitable synthetic strategy.

Reaction Product Confirmation and Comparison

The primary reaction investigated is the conversion of 2-hydroxy-N,N-dimethylacetamide to 2-chloro-N,N-dimethylacetamide. The anticipated product is confirmed through the analysis of its physicochemical and spectroscopic properties, which are compared with a well-established alternative synthesis route.

Property	2-hydroxy-N,N-dimethylacetamide	2-chloro-N,N-dimethylacetamide
Molecular Formula	C4H9NO2	C4H8ClNO
Molecular Weight	103.12 g/mol	121.57 g/mol
Appearance	Solid	Colorless to yellow liquid
Boiling Point	Not available	~185 °C (estimated)
Density	Not available	1.182 g/mL at 20 °C
Refractive Index	Not available	n20/D 1.479

Table 1. Physicochemical Properties of the Reactant and Product.

Spectroscopic Data Summary

Spectroscopic analysis is crucial for the confirmation of the molecular structure of the synthesized compounds. Below is a summary of the key spectroscopic data for the starting material and the final product.

Compound	1H NMR (CDCl3)	IR (cm-1)
2-hydroxy-N,N-dimethylacetamide	δ 4.15 (s, 2H, -CH2-), 3.01 (s, 3H, -N(CH3)2), 2.96 (s, 3H, -N(CH3)2), ~3.5 (br s, 1H, -OH)	~3400 (O-H stretch), ~1640 (C=O stretch, amide)
2-chloro-N,N-dimethylacetamide	δ 4.11 (s, 2H, -CH2-), 3.07 (s, 3H, -N(CH3)2), 2.97 (s, 3H, -N(CH3)2)	~1650 (C=O stretch, amide), ~730 (C-Cl stretch)

Table 2. Summary of Key Spectroscopic Data.

Experimental Protocols

Method 1: Chlorination of 2-hydroxy-N,N-dimethylacetamide with Thionyl Chloride (Representative Protocol)

Due to the absence of a specific published protocol for this exact reaction, the following is a representative procedure adapted from general methods for the conversion of alcohols to alkyl chlorides using thionyl chloride.

Materials:

• 2-hydroxy-N,N-dimethylacetamide

• Thionyl chloride (SOCl2)

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser with a drying tube

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser fitted with a drying tube, dissolve 2-hydroxy-N,N-dimethylacetamide (1.0 eq) in anhydrous dichloromethane.

• Cool the solution in an ice bath.

• Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully quench by slowly adding it to a stirred, saturated sodium bicarbonate solution to neutralize the excess thionyl chloride and HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 2-chloro-N,N-dimethylacetamide.

• Further purification can be achieved by vacuum distillation.

Expected Yield and Purity: While specific data for this reaction is not readily available, similar reactions typically proceed with good to excellent yields (70-90%) and high purity after purification.

Method 2: Synthesis of 2-chloro-N,N-dimethylacetamide from Chloroacetyl Chloride and Dimethylamine

This established method provides a reliable alternative for the synthesis of the target compound.

Materials:

• Chloroacetyl chloride

• Dimethylamine (e.g., 40% aqueous solution)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, place a 40% aqueous solution of dimethylamine (2.0 eq).

• Cool the solution to 0 °C in an ice bath.

• Slowly add chloroacetyl chloride (1.0 eq) dropwise to the stirred dimethylamine solution, maintaining the temperature below 5 °C.

• After the addition is complete, continue stirring at 0 °C for 1-2 hours.

• Allow the reaction mixture to warm to room temperature and continue stirring for an additional 2 hours.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude product can be purified by vacuum distillation.

Reported Yield and Purity: This reaction is reported to have high yields, often exceeding 90%, with the purity of the distilled product being greater than 99%.

Comparative Analysis and Reaction Workflows

The two methods present distinct advantages and disadvantages. Method 1 utilizes a readily available starting material, 2-hydroxy-N,N-dimethylacetamide, and a common chlorinating agent. However, the reaction generates corrosive byproducts (SO2 and HCl) and requires careful handling. Method 2, while starting from the more reactive and hazardous chloroacetyl chloride, is a well-established, high-yielding reaction.

Caption: Comparative reaction pathways for the synthesis of 2-chloro-N,N-dimethylacetamide.

Caption: Simplified experimental workflows for the two synthetic methods.

Conclusion

Both presented methods are viable for the synthesis of 2-chloro-N,N-dimethylacetamide. The choice between the two will depend on factors such as the availability and cost of starting materials, safety considerations, and desired scale of production. Method 2, the acylation of dimethylamine, is a well-documented and high-yielding process, making it a strong candidate for reliable production. Method 1 offers an alternative starting from a hydroxylated precursor, and while a specific protocol is not widely published, it is expected to proceed efficiently based on established chemical principles. Further optimization of the reaction conditions for Method 1 could establish it as an equally viable synthetic route. Researchers are encouraged to evaluate both methods based on their specific laboratory capabilities and project requirements.

A Comparative Guide to Analytical Techniques for the Detection of 2-Hydroxy-N,N-dimethylacetamide

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of 2-hydroxy-N,N-dimethylacetamide, a potential metabolite or impurity, is critical. This guide provides a comparative overview of key analytical techniques that can be employed for this purpose. The selection of an appropriate method will depend on factors such as the required sensitivity, selectivity, and the nature of the sample matrix.

The primary analytical methods suitable for the analysis of 2-hydroxy-N,N-dimethylacetamide and related compounds include High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

Quantitative Performance Comparison

The following table summarizes the typical performance characteristics of the most relevant analytical techniques for the detection of 2-hydroxy-N,N-dimethylacetamide.

Analytical Technique	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Linearity (r²)	Precision (%RSD)
HPLC-UV	~1 µg/mL	~5 µg/mL	>0.99	<15%
LC-MS/MS	0.02 mg/l[1]	0.07 mg/l	≥0.999[1]	3.43%-10.31%[1]
GC-FID	0.05 mg per sample[2]	~0.15 mg per sample	>0.99	≤ 10%
GC-MS	~1 µg/g	~5 µg/g	>0.999[3]	2% to 4%[3]

Experimental Protocols

Detailed methodologies for the primary analytical techniques are outlined below. These protocols are based on established methods for similar compounds and can be adapted and validated for 2-hydroxy-N,N-dimethylacetamide.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it ideal for detecting low concentrations in complex matrices.[1][4]

Sample Preparation:

• Urine samples can be diluted 10-fold with a solution containing formic acid.[1]

• For other biological matrices, a protein precipitation step followed by supernatant evaporation and reconstitution in the mobile phase may be necessary.[4]

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).[4]

• Mobile Phase: A gradient of methanol and aqueous formic acid solution is commonly used.[1][4]

• Flow Rate: 0.4 mL/min.[4]

• Column Temperature: 40°C.[4]

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[4]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor and product ion transitions.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust technique suitable for the analysis of volatile and semi-volatile compounds.[4]

Sample Preparation:

• For water samples, a liquid-liquid extraction with a solvent like dichloromethane (DCM) can be performed.[3]

• The organic layers are combined, dried, and then transferred to a GC vial for analysis.[3]

Chromatographic Conditions:

• Column: A polar capillary column (e.g., DB-WAX or equivalent, 30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended.[4]

• Carrier Gas: Helium at a constant flow rate.[4]

• Oven Temperature Program: A temperature gradient is used to separate the analytes.[4]

• Injector Temperature: 250°C.[4]

Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• Detection: Selected Ion Monitoring (SIM) or full scan mode can be used.

Visualizing Analytical Workflows

The following diagrams illustrate the typical experimental workflows for the described analytical techniques.

LC-MS/MS Experimental Workflow

GC-MS Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. cdc.gov [cdc.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. benchchem.com [benchchem.com]

Evaluating the Cost-Effectiveness of 2-hydroxy-N,N-dimethylacetamide in Large-Scale Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in large-scale chemical synthesis, profoundly impacting process efficiency, cost, safety, and environmental footprint. While traditional dipolar aprotic solvents like N,N-dimethylacetamide (DMAc) are widely used for their excellent dissolving power, concerns over their toxicity and environmental impact have spurred the search for safer, more sustainable alternatives. This guide provides a comparative evaluation of 2-hydroxy-N,N-dimethylacetamide, alongside its parent compound DMAc and other emerging alternatives, to inform solvent selection in industrial applications.

Note on 2-hydroxy-N,N-dimethylacetamide: Publicly available information on the large-scale synthesis, bulk pricing, and performance data for 2-hydroxy-N,N-dimethylacetamide as a solvent is limited. While its chemical properties suggest it may act as a polar solvent, the lack of comprehensive data prevents a full cost-effectiveness analysis at this time. This guide will focus on comparing the well-established solvent DMAc with its more prominent greener alternatives, with the available information on 2-hydroxy-N,N-dimethylacetamide included for completeness.

Performance and Cost Comparison of Solvents

The following tables provide a summary of the physical properties and estimated bulk pricing for 2-hydroxy-N,N-dimethylacetamide and its alternatives. These values are essential for a preliminary cost-effectiveness assessment.

Table 1: Physicochemical Properties of Selected Solvents

Solvent	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Form
2-hydroxy-N,N-dimethylacetamide	14658-93-6	C4H9NO2	103.12	Not Available	Not Available	Solid
N,N-dimethylacetamide (DMAc)	127-19-5	C4H9NO	87.12	165-166	0.937	Liquid[1][2]
N-Butylpyrrolidone (NBP)	3470-98-2	C8H15NO	141.21	243.8	0.961	Liquid[3]
gamma-Valerolactone (GVL)	108-29-2	C5H8O2	100.12	~207	~1.06	Liquid[4]

Table 2: Estimated Bulk Pricing and Safety Information

Solvent	Estimated Bulk Price (USD/kg)	Key Safety Hazards
2-hydroxy-N,N-dimethylacetamide	Not Publicly Available	Acute oral toxicity
N,N-dimethylacetamide (DMAc)	~$1.00 - $2.50[5]	Harmful in contact with skin, causes serious eye irritation, harmful if inhaled, may damage fertility or the unborn child.[2]
N-Butylpyrrolidone (NBP)	~ $4.74/lb (~$ 10.45/kg) for drum quantities	Not classified as reprotoxic, but full toxicological data is still being developed.
gamma-Valerolactone (GVL)	$8 - $15 (industrial grade); $40 - $80 (food grade)[6][7]	Not considered hazardous.

Experimental Protocols and Performance Data

The true cost-effectiveness of a solvent is determined by its performance in specific chemical reactions. Below are representative experimental protocols for common large-scale reactions where these solvents might be employed.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) using N-Butylpyrrolidone (NBP)

NBP has emerged as a viable, greener alternative to DMF and DMAc in SPPS, demonstrating comparable or even improved performance in some cases.[8][9]

Materials and Reagents:

• Solvent: N-Butylpyrrolidone (NBP), peptide synthesis grade

• Resin: Pre-loaded Fmoc-amino acid resin (e.g., Rink Amide)

• Amino Acids: Fmoc-protected amino acids

• Coupling Reagents: HBTU/HOBt or DIC/Oxyma

• Activation Base: Diisopropylethylamine (DIPEA)

• Deprotection Solution: 20% (v/v) piperidine in NBP

• Washing Solvents: NBP, Dichloromethane (DCM)

Procedure for a Single Coupling Cycle:

• Fmoc Deprotection: Treat the resin with 20% piperidine in NBP for 3 minutes, drain, and then treat again for 10 minutes.

• Washing: Thoroughly wash the resin with NBP (5-7 times).

• Amino Acid Coupling:

  • Prepare the coupling solution by dissolving the Fmoc-amino acid (3-5 equivalents) and coupling agent in NBP.

  • Add DIPEA (6-10 equivalents) and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the resin and allow the reaction to proceed for 30-60 minutes.

• Washing: Wash the resin with NBP (3-5 times), followed by a final wash with DCM.

• Monitoring: Perform a Kaiser test to confirm complete coupling before proceeding to the next cycle.[10]

Performance Data: Studies have shown that NBP can lead to lower levels of racemization and aspartimide formation compared to DMF in peptide synthesis.[8]

Protocol 2: Suzuki-Miyaura Cross-Coupling in N,N-Dimethylacetamide (DMAc)

DMAc is a common solvent for palladium-catalyzed cross-coupling reactions due to its high boiling point and ability to dissolve a wide range of substrates and reagents.[11]

Materials and Reagents:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh3)4, 0.02 mmol)

• Base (e.g., K2CO3, 2.0 mmol)

• Solvent: N,N-Dimethylacetamide (DMAc), anhydrous (5 mL)

Procedure:

• To a reaction vessel under an inert atmosphere (e.g., argon), add the aryl halide, arylboronic acid, base, and a magnetic stir bar.

• Add the palladium catalyst.

• Add anhydrous DMAc via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir until the reaction is complete (monitored by TLC or GC/LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Workflows and Relationships

To better understand the processes and decision-making involved, the following diagrams are provided.

Caption: Key factors influencing solvent selection in large-scale synthesis.

Caption: A generalized workflow for a large-scale chemical synthesis.

Conclusion

The evaluation of a solvent's cost-effectiveness extends beyond its purchase price to include its impact on reaction performance, safety, and environmental compliance.

• 2-hydroxy-N,N-dimethylacetamide: Due to the current lack of comprehensive data on its large-scale synthesis, pricing, and performance, its viability as a cost-effective solvent for industrial applications remains undetermined. Further research and publication of such data are necessary for a proper evaluation.

• N,N-dimethylacetamide (DMAc): DMAc remains a widely used and relatively low-cost solvent for many applications.[5][12] However, its associated health and environmental risks can lead to significant indirect costs related to specialized handling, personal protective equipment, and waste disposal.

• Greener Alternatives (NBP, GVL): Solvents like N-butylpyrrolidone and gamma-valerolactone present compelling alternatives. While their initial purchase price may be higher than that of DMAc, they offer significant advantages in terms of safety and sustainability.[6][7] For instance, the improved safety profile of NBP can reduce the need for stringent engineering controls and personal protective equipment, leading to long-term cost savings. Furthermore, the use of bio-based solvents like GVL can enhance the overall green profile of a manufacturing process, which is becoming increasingly important for regulatory compliance and corporate social responsibility.

For researchers and drug development professionals, the choice of solvent should be a holistic one. While the upfront cost is a factor, the potential for improved reaction outcomes, enhanced safety, and a reduced environmental footprint offered by greener alternatives can lead to greater overall cost-effectiveness in the long run. As the chemical industry continues to move towards more sustainable practices, the adoption of these safer and more environmentally benign solvents is expected to increase.

References

• 1. N,N-ジメチルアセトアミド puriss. p.a., ≥99.5% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. Dimethylacetamide ( DMAc : DMA ) N,N-Dimethylacetamide - Polar high bp solvent - 100ml - SYNTHETIKA [synthetikaeu.com]
• 3. Factory supply N-Butyl Pyrrolidone(NBP) 3470-98-2 with low price [hzoceanchemical.com]
• 4. consolidated-chemical.com [consolidated-chemical.com]
• 5. dir.indiamart.com [dir.indiamart.com]
• 6. Buy Bulk - Gamma-Valerolactone | Wholesale Supplier [sinofoodsupply.com]
• 7. Pardon Our Interruption [globalsources.com]
• 8. N-Butylpyrrolidinone for Solid-Phase Peptide Synthesis is Environmentally Friendlier and Synthetically Better than DMF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] N-Butylpyrrolidinone (NBP) for Solid-Phase Peptide Synthesis, Environmentally Friendlier and Synthetically Better than DMF. | Semantic Scholar [semanticscholar.org]
• 10. benchchem.com [benchchem.com]
• 11. A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. N,N-dimethylacetamide (DMAC): Application and market prospects of efficient solvent - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-hydroxy-N,N-dimethylacetamide: A Comprehensive Guide for Laboratory Professionals

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 2-hydroxy-N,N-dimethylacetamide with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably within a chemical fume hood.

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification
Eye Protection	Chemical safety goggles or a face shield.
Hand Protection	Suitable chemical-resistant gloves (e.g., tested according to EN 374).
Skin and Body Protection	A lab coat or other protective clothing to prevent skin contact.
Respiratory Protection	If working outside a fume hood or if vapors are present, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

II. Step-by-Step Disposal Procedure

The disposal of 2-hydroxy-N,N-dimethylacetamide must be managed as hazardous waste. Do not dispose of this chemical down the drain. [1]

1. Waste Identification and Classification:

• 2-hydroxy-N,N-dimethylacetamide should be treated as a hazardous waste. Although specific hazard classifications for this compound are not widely published, the related compound N,N-dimethylacetamide (DMAc) is classified as a combustible liquid, harmful if inhaled or in contact with skin, and may cause serious eye irritation and reproductive harm.[2][3] It is prudent to handle 2-hydroxy-N,N-dimethylacetamide with similar precautions.

2. Waste Collection:

• Use a designated, properly sealed, and clearly labeled waste container that is compatible with the chemical.[4]

• The container should be labeled with "Hazardous Waste" and the full chemical name: "2-hydroxy-N,N-dimethylacetamide."

• Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[4]

3. Storage Pending Disposal:

• Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area.[4]

• Keep the container away from sources of ignition, heat, sparks, and open flames.

• Ensure the container is tightly closed to prevent the release of vapors.

4. Arranging for Disposal:

• Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[4]

• The primary and recommended method of disposal is through an approved waste disposal plant or an industrial combustion plant.

III. Emergency Procedures for Spills

In the event of a spill, take the following immediate actions:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill. Do not use combustible materials like sawdust.[5]

• Collect: Carefully collect the absorbed material into a designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing.[5]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[2]

• Report: Report the spill to your laboratory supervisor and EHS department.[4]

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-hydroxy-N,N-dimethylacetamide.

Caption: Disposal workflow for 2-hydroxy-N,N-dimethylacetamide.

This guide is intended to provide essential safety and logistical information for the proper disposal of 2-hydroxy-N,N-dimethylacetamide. Always consult your institution's specific safety protocols and regulatory guidelines before handling and disposing of any chemical waste.

References

• 1. Best Ways to Dispose of Excess Organic Solvents- Solvent Washer [solventwasher.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. acs.org [acs.org]
• 4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Essential Safety and Handling Protocols for 2-hydroxy-N,N-dimethylacetamide

This guide provides essential safety and logistical information for handling 2-hydroxy-N,N-dimethylacetamide, with a focus on personal protective equipment (PPE), operational procedures, and disposal plans to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Consistent and proper use of personal protective equipment is the first line of defense against potential exposure. The following PPE is mandatory when working with this compound.

Protection Level	Equipment	Specifications & Rationale
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles	Must conform to OSHA's 29 CFR 1910.133 or European Standard EN166 to provide protection against splashes and airborne particles.[1]
Hand Protection	Chemical-resistant gloves	Butyl rubber gloves with a minimum thickness of 0.7 mm are recommended for full contact, offering a breakthrough time of approximately 480 minutes.[2] For splash contact, nitrile rubber gloves with a thickness of 0.4 mm can be used, providing a breakthrough time of about 30 minutes.[2] Always inspect gloves for integrity before each use and practice proper glove removal technique.
Skin and Body Protection	Laboratory coat	A standard laboratory coat should be worn and kept buttoned to protect against skin contact.[1]
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator	Required when vapors or aerosols are generated, or if working in a poorly ventilated area.[1][2] A recommended filter type is A-(P3).[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Engineering Controls:

• Always handle this compound in a well-ventilated area.[1]

• The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.[1][3]

• Ensure that an eyewash station and safety shower are readily accessible.[1][4]

Handling Protocol: A Step-by-Step Guide

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your workspace within a chemical fume hood.

• Handling: Avoid direct contact with skin and eyes.[1] Prevent the formation of dust and aerosols.[1] Do not eat, drink, or smoke in the designated work area.[1]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[5][6] The container should be kept under a nitrogen blanket.[3][4]

• Spill Management: In case of a spill, evacuate the area.[2] Use inert absorbent material like sand or vermiculite to contain the spill.[3][4] Do not use combustible materials such as sawdust.[7] Collect the absorbed material into a suitable, closed container for disposal.[5]

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water and remove contaminated clothing.[7]

  • Eye Contact: Rinse cautiously with water for several minutes.[7] If present, remove contact lenses and continue rinsing.[2]

  • Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3]

  • Ingestion: Do NOT induce vomiting. Call a physician immediately.[5]

Disposal Plan:

• This compound must be disposed of as hazardous waste. Do not dispose of it down the drain.[7]

• Collect waste in a designated, properly sealed, and clearly labeled waste container that is compatible with the chemical.[7]

• Dispose of the contents and container at an approved waste disposal plant in accordance with local, state, and federal regulations.[2]

Experimental Workflow for Safe Handling

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. chempoint.com [chempoint.com]
• 7. benchchem.com [benchchem.com]